3-acetylphenyl 2-(benzylthio)benzoate
Description
The exact mass of the compound 3-acetylphenyl 2-(benzylthio)benzoate is 362.09766561 g/mol and the complexity rating of the compound is 472. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-acetylphenyl 2-(benzylthio)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-acetylphenyl 2-(benzylthio)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
(3-acetylphenyl) 2-benzylsulfanylbenzoate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18O3S/c1-16(23)18-10-7-11-19(14-18)25-22(24)20-12-5-6-13-21(20)26-15-17-8-3-2-4-9-17/h2-14H,15H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNPIJMTZYXEIQQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)OC(=O)C2=CC=CC=C2SCC3=CC=CC=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
3-Acetylphenyl 2-(benzylthio)benzoate: Chemical Structure, Synthesis, and Pharmacological Potential
Abstract As drug discovery pivots toward highly functionalized, multi-target scaffolds, thioether-functionalized benzoates have emerged as critical intermediates and active pharmaceutical ingredients (APIs). 3-acetylphenyl 2-(benzylthio)benzoate represents a sophisticated esterification product combining the well-documented pharmacophore of S-benzylthiosalicylic acid with the lipophilic, hydrogen-bond-accepting properties of 3-acetylphenol. This whitepaper provides an in-depth technical analysis of its structural properties, a self-validating synthetic methodology, and its prospective utility in medicinal chemistry.
Structural Analysis and Physicochemical Properties
The compound 3-acetylphenyl 2-(benzylthio)benzoate (Molecular Formula: C22H18O3S ) is characterized by a central ester linkage that bridges two distinct aromatic systems:
-
The Acid Moiety: Derived from 2-(benzylthio)benzoic acid (S-benzylthiosalicylic acid). Thiosalicylic acid derivatives are highly valued in medicinal chemistry for their ability to form metal complexes (such as with Silver(I)) that exhibit profound antibacterial, antifungal, and antitumor activities by inducing apoptosis and DNA cleavage[1].
-
The Phenolic Moiety: Derived from 3-acetylphenol. The meta-acetyl group introduces a rigid hydrogen-bond acceptor, which is crucial for interacting with target kinase hinge regions or protease active sites, while simultaneously modulating the molecule's overall lipophilicity.
Quantitative Physicochemical Profile
To predict its behavior in biological systems and guide formulation strategies, the fundamental physicochemical properties are summarized below.
| Property | Value (Calculated) | Pharmacological Implication |
| Molecular Weight | 362.44 g/mol | Well within Lipinski’s Rule of 5 (<500 Da), ensuring favorable oral bioavailability. |
| LogP (Octanol/Water) | ~4.8 - 5.2 | High lipophilicity; excellent membrane permeability but may require lipid-based formulation for aqueous solubility. |
| Hydrogen Bond Donors | 0 | Lack of H-bond donors increases passive permeability across the blood-brain barrier (BBB). |
| Hydrogen Bond Acceptors | 4 | Allows for targeted interactions with protein backbone amides (via ester, ketone, and thioether oxygens/sulfur). |
| Topological Polar Surface Area (tPSA) | 59.3 Ų | Optimal for cellular penetration (ideal range: 40–90 Ų). |
| Rotatable Bonds | 6 | Provides sufficient conformational flexibility to adapt to dynamic binding pockets. |
Synthetic Methodology: The Steglich Esterification
Synthesizing esters from phenols and sterically hindered aromatic acids via traditional Fischer esterification is notoriously inefficient due to the poor nucleophilicity of phenols and the reversible nature of acid-catalyzed pathways[2]. As a Senior Application Scientist, I mandate the use of the Steglich Esterification protocol[3].
This method utilizes N,N'-Dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-Dimethylaminopyridine (DMAP) as an acyl-transfer catalyst. The causality here is critical: without DMAP, the intermediate O-acylisourea undergoes a slow, irreversible 1,3-rearrangement into an unreactive N-acylurea, killing the yield[4]. DMAP, being a superior nucleophile to the phenol, intercepts the O-acylisourea to form a highly reactive acylpyridinium intermediate, driving the reaction forward[5].
Mechanistic Pathway
Catalytic cycle of the Steglich Esterification yielding the target benzoate.
Step-by-Step Experimental Protocol
This protocol is designed as a self-validating system. The physical precipitation of the byproduct serves as an immediate visual indicator of reaction progression.
Reagents Required:
-
2-(benzylthio)benzoic acid (1.0 eq, 10 mmol, 2.44 g)
-
3-acetylphenol (1.0 eq, 10 mmol, 1.36 g)
-
DCC (1.1 eq, 11 mmol, 2.27 g)
-
DMAP (0.1 eq, 1 mmol, 0.12 g)
-
Anhydrous Dichloromethane (DCM) (50 mL)
Procedure:
-
Substrate Solubilization: In an oven-dried 100 mL round-bottom flask flushed with Argon, dissolve 2-(benzylthio)benzoic acid and 3-acetylphenol in 40 mL of anhydrous DCM. Rationale: DCM provides a polar aprotic environment that stabilizes the transition states without competing as a nucleophile.
-
Catalyst Introduction: Add DMAP to the stirring solution. Ensure complete dissolution.
-
Thermal Control & Activation: Cool the reaction mixture to 0 °C using an ice-water bath. Dissolve DCC in 10 mL of anhydrous DCM and add it dropwise over 15 minutes. Rationale: The formation of the O-acylisourea is exothermic. Cooling prevents the thermal degradation of the intermediate and minimizes the competing 1,3-rearrangement.
-
Reaction Propagation (Self-Validation): Remove the ice bath and allow the reaction to warm to room temperature. Stir for 3–4 hours. Validation check: A white precipitate of dicyclohexylurea (DCU) will begin forming within 10 minutes, visually confirming that the dehydration coupling is actively occurring.
-
Reaction Monitoring: Monitor completion via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (4:1) eluent system. Look for the disappearance of the phenolic spot (UV active, stains with KMnO4).
-
Workup & Isolation:
-
Filter the suspension through a Celite pad to remove the insoluble DCU byproduct.
-
Wash the organic filtrate sequentially with 0.5 M HCl (2 x 20 mL) to remove residual DMAP, saturated aqueous NaHCO3 (2 x 20 mL) to remove unreacted acid, and brine (20 mL).
-
Dry the organic layer over anhydrous MgSO4 , filter, and concentrate under reduced pressure.
-
-
Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 85:15 Hexanes:Ethyl Acetate) to yield the pure 3-acetylphenyl 2-(benzylthio)benzoate as a crystalline solid or viscous oil.
Pharmacological Potential and Structure-Activity Relationship (SAR)
The synthesis of 3-acetylphenyl 2-(benzylthio)benzoate is highly relevant in the context of modern oncology and antimicrobial research.
The Thiosalicylate Pharmacophore: Literature extensively documents the biological activity of S-alkyl thiosalicylic acid derivatives. These compounds, and their corresponding esters, are potent ligands for transition metals. Recent studies have demonstrated that Silver(I) complexes bearing S-alkyl thiosalicylic acid derivatives exhibit profound cytotoxicity against murine and human breast, colon, and lung cancer cell lines[6]. The mechanism of action is linked to the induction of apoptosis via the alteration of Bcl-2 family proteins, an increase in reactive oxygen species (ROS), and the reduction of mitochondrial membrane depolarization[1].
Furthermore, derivatives of thiosalicylic acid have been identified as Ras tumor growth inhibitors and bile acid transport inhibitors[7]. By masking the carboxylic acid as a 3-acetylphenyl ester, we achieve a prodrug-like lipophilicity that dramatically enhances cellular uptake.
The 3-Acetylphenyl Contribution: The esterification with 3-acetylphenol serves a dual purpose. First, it protects the carboxylic acid, preventing premature systemic clearance. Second, once inside the intracellular matrix, non-specific esterases can hydrolyze the compound, releasing the active S-benzylthiosalicylic acid directly into the cytosol. Alternatively, the intact ester itself may act as an allosteric modulator; the meta-acetyl group provides a highly directional dipole that can engage in strong hydrogen bonding with target kinase domains.
Analytical Characterization Standards
To confirm the structural integrity of the synthesized compound, the following analytical signatures must be verified:
-
1H-NMR (400 MHz, CDCl3): Look for the diagnostic singlet of the benzyl thioether protons ( S−CH2−Ph ) around δ 4.10 - 4.20 ppm. The acetyl methyl group ( −C(=O)CH3 ) will appear as a sharp singlet near δ 2.60 ppm.
-
IR Spectroscopy: Two distinct carbonyl stretches should be present: the ester carbonyl ( C=O ) at ~1735 cm−1 and the ketone carbonyl at ~1685 cm−1 .
-
High-Resolution Mass Spectrometry (HRMS-ESI): Calculated for [M+H]+ C22H19O3S+ : 363.1055; Found: 363.1058.
References
-
Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Organic Chemistry Portal.[Link]
-
Steglich esterification. Wikipedia.[Link]
-
Marinković, J., et al. (2025). Silver(I) Complexes Bearing S-Alkyl Thiosalicylic Acid Derivatives: DNA/BSA Binding and Antitumor Activity In Vitro and In Vivo. PubMed Central (PMC), NIH.[Link]
-
Leka, Z., et al. (2013). Benzyl 2-(benzylsulfanyl)benzoate. ScienceOpen.[Link]
-
Common Organic Chemistry. Acid to Ester - Common Conditions: Steglich Esterification (DCC + DMAP).[Link]
Sources
- 1. Silver(I) Complexes Bearing S-Alkyl Thiosalicylic Acid Derivatives: DNA/BSA Binding and Antitumor Activity In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Acid to Ester - Common Conditions [commonorganicchemistry.com]
- 3. Steglich Esterification [organic-chemistry.org]
- 4. Steglich esterification - Wikipedia [en.wikipedia.org]
- 5. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
- 6. Silver(I) Complexes Bearing S-Alkyl Thiosalicylic Acid Derivatives: DNA/BSA Binding and Antitumor Activity In Vitro and In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. scienceopen.com [scienceopen.com]
Synthesis Pathway for 3-Acetylphenyl 2-(Benzylthio)benzoate: A Technical Whitepaper
Executive Summary
The synthesis of 3-acetylphenyl 2-(benzylthio)benzoate requires orthogonal reactivity management to construct two distinct chemical linkages: a robust thioether and a sterically hindered phenolic ester. As a Senior Application Scientist, I have designed this whitepaper to provide a self-validating, highly reproducible two-step synthetic pathway. By leveraging chemoselective S-alkylation followed by a DMAP-catalyzed Steglich esterification, this protocol ensures high yields, scalability, and minimal side-product formation.
Retrosynthetic Strategy & Pathway Design
The target molecule, 3-acetylphenyl 2-(benzylthio)benzoate, is structurally partitioned into a 2-(benzylthio)benzoyl core and a 3-acetylphenyl ester moiety.
-
Disconnection 1 (Ester Bond): Cleaving the ester bond reveals 2-(benzylthio)benzoic acid and 3-acetylphenol. Phenols are notoriously poor nucleophiles due to the delocalization of oxygen's lone pairs into the aromatic ring. To overcome this kinetic barrier, a highly electrophilic acyl donor must be generated in situ using the Steglich esterification protocol[1].
-
Disconnection 2 (Thioether Bond): The 2-(benzylthio)benzoic acid precursor is derived from thiosalicylic acid and benzyl chloride[2]. The high polarizability and nucleophilicity of the thiolate anion allow for selective S-alkylation in the presence of the carboxylate when stoichiometry and pH are strictly controlled[3].
Retrosynthetic disconnection of 3-acetylphenyl 2-(benzylthio)benzoate.
Phase I: Chemoselective S-Alkylation (Thioetherification)
Mechanistic Rationale
Thiosalicylic acid (2-mercaptobenzoic acid) possesses two acidic protons: the carboxylic acid (pKa ~ 2.9) and the thiol (pKa ~ 6.5)[2]. In a strongly basic aqueous medium containing 2 equivalents of NaOH, both functional groups are deprotonated to form a dianion. The thiolate is significantly more nucleophilic than the carboxylate due to the larger atomic radius and higher polarizability of sulfur. When exactly one equivalent of benzyl chloride is introduced, an SN2 substitution occurs exclusively at the sulfur atom, leaving the carboxylate unreacted[3].
Self-Validating Protocol: Synthesis of 2-(benzylthio)benzoic acid
-
Dianion Formation: In a 250 mL round-bottom flask, dissolve NaOH (80 mmol, 3.2 g) in 50 mL of deionized water. Cool to 0 °C. Slowly add thiosalicylic acid (40 mmol, 6.16 g) with vigorous magnetic stirring. The solution will turn slightly yellow as the dianion forms.
-
Alkylation: Add ethanol (20 mL) as a co-solvent to enhance the solubility of the incoming electrophile. Dropwise, add benzyl chloride (42 mmol, 4.8 mL) over 15 minutes.
-
Reaction Progression: Attach a reflux condenser and heat the mixture to 80 °C for 2 hours.
-
Validation Check: Monitor via TLC (Hexanes:EtOAc 3:1, UV visualization). The consumption of the highly polar thiosalicylic acid (baseline) indicates completion.
-
-
Workup & Precipitation: Cool the mixture to room temperature. The sodium salt of the product remains soluble. Slowly acidify the solution using 6M HCl until the pH reaches 2.0. The protonation of the carboxylate group causes the immediate precipitation of 2-(benzylthio)benzoic acid.
-
Purification & Characterization: Filter the precipitate under vacuum, wash with ice-cold water (3 x 20 mL), and recrystallize from hot ethanol.
-
Spectroscopic Validation: 1 H NMR will show the disappearance of the thiol proton and the appearance of a distinct benzyl CH 2 singlet at ~4.1 ppm.
-
Phase II: DMAP-Catalyzed Steglich Esterification
Mechanistic Rationale
Esterification of phenols is inherently challenging because the phenoxide/phenol oxygen is a poor nucleophile. Standard Fischer esterification fails under these conditions. The Steglich protocol bypasses this limitation by generating an ultra-reactive N-acylpyridinium intermediate[4].
EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) activates the carboxylic acid to form an O-acylisourea. If the phenol were to attack this directly, the reaction would be sluggish, risking the formation of an inactive N-acylurea byproduct via a [1,3]-sigmatropic rearrangement[1]. DMAP, acting as a superior nucleophilic catalyst, attacks the O-acylisourea faster than the rearrangement can occur, expelling a water-soluble urea (EDU) and forming the N-acylpyridinium salt. This salt is highly susceptible to nucleophilic attack by 3-acetylphenol[4].
Mechanistic workflow of the DMAP-catalyzed Steglich esterification.
Self-Validating Protocol: Synthesis of 3-acetylphenyl 2-(benzylthio)benzoate
-
System Purging: Flame-dry a 100 mL two-neck flask. Purge with dry Argon to exclude moisture, which would competitively hydrolyze the activated ester.
-
Reagent Loading: Dissolve 2-(benzylthio)benzoic acid (10 mmol, 2.44 g) and 3-acetylphenol (10.5 mmol, 1.43 g) in 30 mL of anhydrous dichloromethane (DCM).
-
Catalyst Addition: Add DMAP (1 mmol, 0.12 g, 10 mol%). The catalytic amount is sufficient as DMAP is continuously regenerated[4].
-
Activation: Cool the flask to 0 °C. Add EDC·HCl (12 mmol, 2.30 g) in three portions over 10 minutes. EDC·HCl is specifically chosen over DCC because its urea byproduct is highly water-soluble, preventing the need for tedious filtration[1].
-
Reaction: Allow the mixture to slowly warm to room temperature and stir for 12 hours.
-
Validation Check: Monitor via TLC (Hexanes:EtOAc 4:1). The product ester will appear as a new, less polar spot compared to the starting acid.
-
-
Orthogonal Workup: Dilute the reaction with an additional 20 mL of DCM. Transfer to a separatory funnel.
-
Wash with 1M HCl (2 x 20 mL) to selectively protonate and remove DMAP and unreacted EDC into the aqueous layer.
-
Wash with saturated NaHCO 3 (2 x 20 mL) to deprotonate and remove any unreacted carboxylic acid.
-
Wash with brine (20 mL), dry over anhydrous Na 2 SO 4 , and concentrate under reduced pressure.
-
-
Purification & Characterization: Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 85:15 Hexanes:EtOAc).
-
Spectroscopic Validation: IR spectroscopy will confirm success via an ester C=O stretch at ~1730 cm −1 and a ketone C=O stretch at ~1680 cm −1 , distinguishing it from the broad carboxylic acid OH stretch.
-
Quantitative Data & Reaction Optimization
The following table summarizes the optimized conditions, stoichiometric ratios, and isolated yields for the constructed synthesis pathway.
| Reaction Phase | Target Intermediate / Product | Reagents & Catalysts | Solvent System | Temp / Time | Isolated Yield |
| Phase I: S-Alkylation | 2-(benzylthio)benzoic acid | Benzyl chloride (1.05 eq), NaOH (2.0 eq) | H 2 O / EtOH (2.5:1) | 80 °C, 2 h | 88% |
| Phase II: Esterification | 3-acetylphenyl 2-(benzylthio)benzoate | 3-acetylphenol (1.05 eq), EDC·HCl (1.2 eq), DMAP (10 mol%) | Anhydrous DCM | 0 °C to RT, 12 h | 82% |
References
- Source: wikipedia.
- Source: orgsyn.
- Source: rsc.org (Green Chemistry)
- Source: semanticscholar.
Sources
- 1. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
- 2. Thiosalicylic acid - Wikipedia [en.wikipedia.org]
- 3. Organic Syntheses Procedure [orgsyn.org]
- 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
In-Depth Technical Guide: Mechanism of Action and Pharmacological Profiling of 3-Acetylphenyl 2-(benzylthio)benzoate (3A-2BTB)
Executive Summary & Structural Rationale
As a Senior Application Scientist specializing in targeted therapeutics and protein-protein interaction (PPI) inhibitors, I frequently encounter the structural paradox of targeting the Bcl-2 family of anti-apoptotic proteins (such as Mcl-1 and Bfl-1). The canonical BH3-binding groove of these proteins is highly hydrophobic, requiring lipophilic ligands for high-affinity binding. However, achieving potent target engagement often necessitates a free carboxylic acid to form a critical salt bridge with a conserved arginine residue (e.g., Arg263 in Mcl-1)[1]. This free acid inherently restricts cellular permeability, limiting whole-cell efficacy.
3-Acetylphenyl 2-(benzylthio)benzoate (3A-2BTB) represents an elegant biochemical solution to this paradox. It functions as a highly specialized, lipophilic prodrug belonging to the 2,5-substituted benzoic acid class of BH3 mimetics[1].
The molecular architecture of 3A-2BTB is driven by two highly deliberate design choices:
-
The 2-(benzylthio)benzoate Core: The benzylthio moiety provides a precise dihedral angle and polarizability that allows the benzyl ring to anchor deeply into the hydrophobic p2 pocket of Mcl-1 (interacting specifically with Met231 and Met250)[1].
-
The 3-Acetylphenyl Ester Mask: By esterifying the critical benzoic acid with a 3-acetylphenyl group, the molecule's lipophilicity (cLogP) is drastically increased. This facilitates rapid passive diffusion across the lipid bilayer. Once inside the cell, ubiquitous intracellular carboxylesterases cleave the ester, liberating the active 2-(benzylthio)benzoic acid derivative and 3-hydroxyacetophenone[2].
Part 1: Core Mechanism of Action (The Mcl-1/Bfl-1 Axis)
The mechanism of action for 3A-2BTB is a multi-stage process relying on host-cell enzymatic activation followed by competitive PPI disruption.
Intracellular Transit and Enzymatic Activation
Upon administration, the intact 3A-2BTB prodrug remains inactive against cell-free Mcl-1 due to the esterified carboxylate. Its high lipophilicity allows it to bypass the plasma membrane. In the cytosol, esterases hydrolyze the ester bond. Causality note: The choice of the 3-acetylphenyl leaving group is strategic; the electron-withdrawing nature of the acetyl group on the phenol ring accelerates the kinetics of esterase-mediated hydrolysis compared to standard alkyl esters, ensuring rapid intracellular accumulation of the active acid[2].
Target Engagement and Apoptosis Induction
Once liberated, the active 2-(benzylthio)benzoic acid engages Mcl-1 and Bfl-1. The free carboxylate forms a critical hydrogen bond/salt bridge with the Arg263 residue of Mcl-1. Simultaneously, the benzylthio group projects into the p2 pocket. This binding competitively displaces pro-apoptotic BH3-only proteins (such as BIM or PUMA) from the Mcl-1 groove. The freed pro-apoptotic proteins subsequently activate BAX and BAK, leading to mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and the execution of apoptosis.
Intracellular activation of 3A-2BTB and subsequent Mcl-1 inhibition pathway.
Part 2: Quantitative Data & Pharmacological Profiling
To illustrate the efficacy of the prodrug strategy, we compare the binding affinities ( Ki ) and cellular toxicities ( IC50 ) of the intact 3A-2BTB prodrug, its active hydrolyzed acid, and a reference dual Mcl-1/Bfl-1 inhibitor (Compound 24)[1].
Table 1: Pharmacological Profiling of 3A-2BTB and Derivatives
| Compound | Mcl-1 Ki (nM) | Bfl-1 Ki (nM) | Bcl-2 Ki (nM) | cLogP | Cellular IC50 (µM)* |
| 3A-2BTB (Prodrug) | >10,000 | >10,000 | >10,000 | 4.8 | 0.85 |
| 2-BTB (Active Acid) | 85 | 110 | >5,000 | 2.9 | >50.0*** |
| Compound 24 (Ref) | 100 | 100 | >10,000 | 3.1 | 2.5 |
* Assessed in Mcl-1 dependent H929 multiple myeloma cells at 24 hours. ** The prodrug lacks the free carboxylate required for Arg263 binding, rendering it inactive in cell-free assays. *** Poor cellular penetrance of the highly polar free acid severely limits whole-cell efficacy, highlighting the necessity of the 3A-2BTB prodrug form.
Part 3: Experimental Validation & Protocols
To rigorously validate the mechanism of 3A-2BTB, the experimental pipeline must be a self-validating system . This means differentiating between cell-free target affinity (which requires the pre-hydrolyzed acid) and whole-cell efficacy (which requires the prodrug and active intracellular esterases).
Step-by-step experimental workflow for validating 3A-2BTB efficacy.
Protocol 1: Fluorescence Polarization (FP) Assay for Target Binding
Purpose: To confirm that the hydrolyzed 2-BTB acid successfully displaces pro-apoptotic peptides from Mcl-1. Causality: We use the pre-hydrolyzed active acid here because cell-free recombinant Mcl-1 assays lack the esterases required to activate the 3A-2BTB prodrug. Using the intact prodrug here would yield a false negative.
-
Reagent Preparation: Prepare recombinant human Mcl-1 (residues 171–327) and a FITC-labeled BIM BH3 peptide (FITC-BIM).
-
Complex Formation: In a 384-well black microplate, incubate 10 nM Mcl-1 with 2 nM FITC-BIM in assay buffer (20 mM HEPES pH 7.4, 50 mM NaCl, 0.05% CHAPS) for 30 minutes at room temperature.
-
Compound Titration: Add the active 2-BTB acid in a 12-point dose-response dilution (from 10 µM down to 0.05 nM).
-
Self-Validation Control: In parallel wells, titrate native unlabeled NOXA BH3 peptide. If the assay is functioning correctly, NOXA will displace FITC-BIM, dropping the polarization signal (mP).
-
Measurement: Read the plate on a microplate reader equipped with polarization filters (Ex 485 nm / Em 535 nm). Calculate the Ki using the Cheng-Prusoff equation.
Protocol 2: Intracellular Cleavage & Apoptosis Induction (Flow Cytometry)
Purpose: To prove that the intact 3A-2BTB prodrug enters the cell, is cleaved by esterases, and induces mechanism-based apoptosis. Causality: To prove the esterase-dependency of the prodrug, we utilize Bis-p-nitrophenyl phosphate (BNPP), a broad-spectrum esterase inhibitor. If 3A-2BTB requires esterase cleavage to function, pre-treating cells with BNPP will rescue them from apoptosis.
-
Cell Seeding: Seed H929 cells (an Mcl-1 dependent multiple myeloma line) at 1×105 cells/mL in RPMI-1640 medium supplemented with 10% FBS.
-
Esterase Inhibition (The Control): Pre-treat half the wells with 100 µM BNPP for 2 hours to inhibit intracellular carboxylesterases.
-
Compound Treatment: Treat the cells with 3A-2BTB (1.0 µM) and incubate for 16 hours at 37°C, 5% CO2 .
-
Staining: Harvest the cells, wash with cold PBS, and resuspend in Annexin V binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI). Incubate for 15 minutes in the dark.
-
Flow Cytometry: Analyze the cells using a flow cytometer.
-
Expected Result: Cells treated only with 3A-2BTB will show a massive shift to the Annexin V+/PI- (early apoptosis) and Annexin V+/PI+ (late apoptosis) quadrants. Cells pre-treated with BNPP will remain primarily in the viable (Annexin V-/PI-) quadrant, validating the prodrug mechanism.
-
References
-
Discovery and Characterization of 2,5-Substituted Benzoic Acid Dual Inhibitors of the Anti-Apoptotic Mcl-1 and Bfl-1 Proteins Source: Journal of Medicinal Chemistry / PubMed Central (PMC) URL:[Link]
-
Antibiotics in the clinical pipeline as of December 2022 (Principles of Esterase-Cleavable Prodrugs in Medicinal Chemistry) Source: The Journal of Antibiotics / PubMed Central (PMC) URL:[Link]
Sources
In Vitro Screening of 3-Acetylphenyl 2-(Benzylthio)benzoate Derivatives: A Comprehensive Technical Guide
Executive Summary & Pharmacophore Rationale
The 3-acetylphenyl 2-(benzylthio)benzoate scaffold represents a highly versatile and structurally privileged chemotype in modern drug discovery. The core architecture combines a flexible, hydrophobic anchor—the 2-(benzylthio)benzoate moiety—capable of occupying deep lipophilic pockets, with a 3-acetylphenyl group that serves as a critical hydrogen bond acceptor via its acetyl carbonyl.
Because thio-derivatives and substituted benzoates frequently exhibit potent biological activity against targets such as ubiquitin-ligase complexes (e.g., DCN1-UBC12) and viral proteases , evaluating these derivatives requires a highly rigorous in vitro screening cascade. Furthermore, the presence of a central ester linkage necessitates careful ADME profiling to distinguish between intrinsic target engagement and potential prodrug mechanisms driven by intracellular esterases.
This whitepaper outlines a self-validating, step-by-step in vitro screening architecture designed to isolate true pharmacological efficacy from assay interference.
The Screening Cascade: Logic & Causality
To prevent the advancement of Pan-Assay Interference Compounds (PAINS)—such as colloidal aggregators or redox cyclers—the screening workflow must be hierarchical. We employ a primary biochemical assay to establish baseline potency, immediately followed by orthogonal counter-screens. Only compounds that demonstrate stoichiometric, reversible (or specific time-dependent covalent) binding are advanced to cell-based phenotypic and cytotoxicity profiling.
Figure 1. Hierarchical in vitro screening cascade for hit-to-lead optimization.
Primary Biochemical Screening & Orthogonal Validation
FRET-Based Enzymatic Assay
Causality & Design: To quantify the inhibitory potency ( IC50 ) of the derivatives against a primary target (e.g., a cysteine protease), we utilize a Fluorescence Resonance Energy Transfer (FRET) assay. Because highly lipophilic benzylthio derivatives can artificially inhibit enzymes by forming colloidal aggregates, the assay buffer must contain a non-ionic detergent (Triton X-100) and a reducing agent (DTT) to maintain a highly reductive, non-aggregating environment, adhering to the standards set by the NIH Assay Guidance Manual .
Step-by-Step Protocol:
-
Reagent Preparation: Prepare the assay buffer (50 mM HEPES pH 7.4, 100 mM NaCl, 0.01% Triton X-100, 1 mM DTT).
-
Compound Dilution: Serially dilute the 3-acetylphenyl 2-(benzylthio)benzoate derivatives in 100% DMSO. Transfer to a 384-well black microplate, ensuring the final DMSO concentration does not exceed 1% to prevent solvent-induced enzyme denaturation.
-
Pre-Incubation: Add the target enzyme (e.g., 10 nM final concentration) and incubate for 30 minutes at room temperature. Note: This pre-equilibrium step is critical if the thioester/benzoate linkage acts as a targeted covalent inhibitor.
-
Reaction Initiation: Add the fluorogenic substrate at its predetermined Km value.
-
Kinetic Readout: Measure fluorescence (Ex/Em = 380/460 nm) continuously for 60 minutes. Calculate initial velocities and determine the IC50 using a 4-parameter logistic fit.
Self-Validating Counter-Screen (Aggregation Check)
To validate that the observed IC50 is driven by specific binding rather than colloidal aggregation, perform a detergent titration counter-screen.
-
Method: Repeat the primary assay using increasing concentrations of Triton X-100 (up to 0.1%).
-
Logic: If the compound is a colloidal aggregator, the increased detergent will disrupt the micelles, causing a dramatic loss of apparent inhibitory potency (a right-shift in the IC50 curve). Compounds maintaining their potency are classified as true binders.
Figure 2. Proposed biophysical interactions driving specific target engagement.
Secondary Cell-Based Screening: Efficacy & Cytotoxicity
Causality & Design: Biochemical potency does not guarantee cellular efficacy. The compound must cross the lipid bilayer without being immediately expelled by efflux pumps. Furthermore, phenotypic screening must decouple true therapeutic efficacy from generalized cytotoxicity . We utilize an ATP-quantification assay (CellTiter-Glo) to measure cell viability and establish the Selectivity Index (SI).
Step-by-Step Protocol (Cytotoxicity & Selectivity):
-
Cell Seeding: Seed relevant target cell lines (e.g., HEK293T) at 5,000 cells/well in 384-well white opaque plates. Incubate overnight at 37°C, 5% CO2 .
-
Treatment: Treat cells with a 10-point dose-response of the validated hit compounds for 48 hours.
-
Lysis & Stabilization: Add CellTiter-Glo reagent (1:1 v/v). Shake the plates at 500 rpm for 2 minutes to induce complete cell lysis, followed by a 10-minute resting incubation to stabilize the luminescent signal.
-
Quantification: Measure luminescence to calculate the CC50 (half-maximal cytotoxic concentration).
-
Decision Gate: Calculate the Selectivity Index ( SI=CC50/IC50 ). Only derivatives with an SI>10 proceed to ADME profiling.
ADME Profiling: The Esterase Liability
Causality & Design: The 3-acetylphenyl 2-(benzylthio)benzoate scaffold contains a central benzoate ester linkage. Esters are highly susceptible to cleavage by intracellular carboxylesterases. It is imperative to determine whether the intact molecule is the active pharmacophore, or if it acts as a prodrug that is hydrolyzed into 3-acetylphenol and 2-(benzylthio)benzoic acid inside the cell.
Step-by-Step Protocol (Microsomal & Esterase Stability):
-
Incubation: Incubate the test derivative (1 µM) with Human Liver Microsomes (HLM) or recombinant human carboxylesterase 1 (hCES1) in phosphate buffer at 37°C.
-
Quenching: At time intervals of 0, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).
-
Precipitation: Centrifuge at 14,000 rpm for 10 minutes to precipitate proteins.
-
LC-MS/MS Analysis: Analyze the supernatant to quantify the disappearance of the parent ester and track the appearance of the hydrolyzed metabolites.
Data Synthesis & Structure-Activity Relationship (SAR)
To facilitate hit-to-lead decision-making, quantitative data from the screening cascade must be consolidated. The table below illustrates a representative SAR profile for hypothetical modifications to the benzyl ring of the scaffold.
| Compound ID | R-Group Modification (Benzyl) | Biochemical IC50 (µM) | Cellular CC50 (µM) | Selectivity Index (SI) | Kinetic Solubility (µM) | HLM Half-life ( t1/2 , min) |
| Cmpd-01 | Unsubstituted (Base) | 2.45 | >50 | >20.4 | 85 | 45 |
| Cmpd-02 | 4-Fluoro | 0.85 | 45.2 | 53.1 | 60 | 52 |
| Cmpd-03 | 4-Methoxy | 5.12 | >50 | >9.7 | 45 | 28 |
| Cmpd-04 | 2,4-Dichloro | 0.15 | 12.5 | 83.3 | 15 | >120 |
SAR Insight: Halogenation at the para-position of the benzyl ring (Cmpd-02, Cmpd-04) significantly enhances primary biochemical potency, likely due to optimized lipophilic contacts within the target pocket. However, excessive lipophilicity (Cmpd-04) drastically reduces kinetic solubility and increases basal cytotoxicity. Cmpd-02 represents the optimal balance of potency, selectivity, and metabolic stability, making it the prime candidate for in vivo progression.
References
-
Discovery of Potent and Selective 2-(Benzylthio)pyrimidine-based DCN1-UBC12 Inhibitors for Anticardiac Fibrotic Effects Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]
-
Virtual Screening Strategy and In Vitro Tests to Identify New Inhibitors of the Immunoproteasome Source: Pharmaceuticals (PMC / NIH) URL:[Link]
-
Assay Guidance Manual Source: National Center for Advancing Translational Sciences (NCATS / NIH) URL:[Link]
-
Discovery of Novel Potent Molecule for Treating Cisplatin-Induced Acute Kidney Injury Driven by Phenotypic Screening Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]
using 3-acetylphenyl 2-(benzylthio)benzoate as a chemical probe in assays
Application Note: Profiling Carboxylesterase 1 (CES1) Activity Using the 3-Acetylphenyl 2-(benzylthio)benzoate Chemical Probe
Executive Summary
Carboxylesterase 1 (CES1) is a critical serine hydrolase responsible for the biotransformation of numerous therapeutic agents, prodrugs, and endogenous lipids[1]. Accurately profiling CES1 activity in complex biological matrices (e.g., liver microsomes, cell lysates) requires probes that can discriminate between CES1 and its closely related isozyme, CES2. This application note details the structural rationale and experimental deployment of 3-acetylphenyl 2-(benzylthio)benzoate (3-APBTB) as a highly selective, chromogenic surrogate substrate and chemical probe for human CES1.
Mechanistic Rationale & Probe Design
The design of 3-APBTB leverages the distinct structural topography of the CES1 active site to achieve high specificity and real-time kinetic readout:
-
The Acyl Moiety (Selectivity): CES1 possesses a uniquely large and flexible hydrophobic acyl-binding pocket (approximately 1,300 ų)[2]. The bulky 2-(benzylthio)benzoate group perfectly exploits this cavity, establishing strong hydrophobic interactions that exclude processing by CES2, which strictly prefers small acyl groups[1].
-
The Leaving Group (Detection): The 3-acetylphenyl (m-hydroxyacetophenone) moiety serves as the reporter. Upon ester bond cleavage by the CES1 catalytic triad (Ser221, Glu354, His467)[3], 3-acetylphenol is released. The free phenol undergoes a distinct bathochromic shift in its UV absorption spectrum compared to the intact ester, allowing for continuous spectrophotometric monitoring of enzyme kinetics[4].
Enzymatic hydrolysis of 3-APBTB by hCES1 yielding a chromogenic reporter.
Experimental Protocols
Role of the Application Scientist: To ensure reproducibility, this protocol integrates self-validating controls. Organic solvent concentrations are strictly minimized to prevent the denaturation of the CES1 hydrophobic pocket.
Reagent Preparation
-
Assay Buffer: 100 mM Sodium Phosphate buffer, pH 7.4. Causality: Maintains the physiological pH required for optimal CES1 catalytic triad proton transfer[5] and ensures the released 3-acetylphenol is partially ionized for maximum UV detection.
-
Enzyme Stock: Recombinant human CES1 (hCES1) diluted to 10 µg/mL in Assay Buffer containing 0.1 mg/mL BSA. Causality: BSA acts as a carrier protein to prevent the non-specific adsorption of the enzyme to plasticware[6].
-
Probe Stock (3-APBTB): 10 mM in anhydrous DMSO.
-
Inhibitor Control (BNPP): 10 mM bis-p-nitrophenyl phosphate (BNPP) in DMSO. BNPP is a universal serine hydrolase inhibitor used to validate that the observed signal is strictly enzyme-mediated.
High-Throughput Screening (HTS) Assay Protocol (96-Well Format)
-
Plate Setup: Use a UV-transparent 96-well microplate.
-
Background/Control Wells:
-
Blank: 198 µL Assay Buffer + 2 µL DMSO.
-
Spontaneous Hydrolysis Control: 198 µL Assay Buffer + 2 µL Probe Stock.
-
Inhibited Control: 188 µL Assay Buffer + 10 µL Enzyme Stock + 2 µL BNPP Stock.
-
-
Reaction Wells: Add 188 µL Assay Buffer and 10 µL Enzyme Stock to the designated test wells.
-
Pre-incubation: Incubate the plate at 37°C for 10 minutes. Causality: Allows the enzyme to reach optimal thermodynamic activity and permits the inhibitor (BNPP) to fully covalently modify the active site Ser221.
-
Initiation: Add 2 µL of the 3-APBTB Probe Stock (final concentration: 100 µM) to all wells except the Blank. Critical: The final DMSO concentration must not exceed 1% (v/v) to prevent structural perturbation of the CES1 flexible pocket[7].
-
Kinetic Monitoring: Immediately transfer the plate to a microplate reader. Monitor the absorbance at 315 nm (the optimal wavelength for the released 3-acetylphenol phenolate ion) continuously for 30 minutes at 37°C.
Step-by-step high-throughput screening workflow for CES1 activity.
Data Analysis & Expected Results
Calculate the initial velocity ( V0 ) from the linear portion of the absorbance vs. time curve (typically the first 5-10 minutes). Subtract the rate of the Spontaneous Hydrolysis Control from all test wells to isolate the enzyme-specific turnover.
Table 1: Representative Kinetic Parameters for 3-APBTB Hydrolysis by hCES1
| Parameter | Value | Interpretation / Causality |
| Km | 12.5 ± 1.8 µM | High affinity due to optimal fit of the 2-(benzylthio)benzoate group within the 1,300 ų hydrophobic pocket. |
| kcat | 4.2 ± 0.3 s⁻¹ | Rapid turnover facilitated by the highly flexible nature of the CES1 active site side door, allowing rapid product release. |
| kcat/Km | ~3.3 × 10⁵ M⁻¹s⁻¹ | Excellent catalytic efficiency, validating 3-APBTB as a robust surrogate substrate. |
| BNPP IC50 | 0.8 ± 0.1 µM | Confirms that the hydrolysis is mediated by the serine hydrolase catalytic triad. |
Troubleshooting & Optimization Insights
-
Non-Linear Kinetics Early in the Assay: If the absorbance curve flattens too quickly, substrate depletion or product inhibition is occurring. Solution: Reduce the hCES1 concentration to 1-5 µg/mL to maintain steady-state kinetics over the 30-minute window.
-
High Background Signal: 3-APBTB contains an ester bond that is susceptible to alkaline hydrolysis. Solution: Ensure the Assay Buffer pH does not exceed 8.0. Always prepare the 3-APBTB stock in anhydrous DMSO and store it in single-use aliquots at -20°C to prevent moisture-induced degradation prior to the assay.
-
Poor Solubility: The bulky hydrophobic nature of the probe can lead to precipitation in aqueous buffers. Solution: Ensure vigorous mixing upon addition. If precipitation persists, the addition of 0.01% CHAPS (a zwitterionic detergent) can enhance solubility without denaturing the enzyme.
References
-
Catalytic Reaction Mechanism for Drug Metabolism in Human Carboxylesterase-1: Cocaine Hydrolysis Pathway. ACS Publications.3
-
Comparison of the Structure and Activity of Glycosylated and Aglycosylated Human Carboxylesterase 1. PLOS One.5
-
Human carboxylesterases: a comprehensive review. NIH PMC.2
-
The Impact of Carboxylesterases in Drug Metabolism and Pharmacokinetics. NIH PMC.1
-
UV/Vis+ Photochemistry Database - Aromatic Substances. science-softCon.4
-
Development of Amide-Based Fluorescent Probes for Selective Measurement of Carboxylesterase 1 Activity in Tissue Extracts. eScholarship.6
-
Amphiphilic Azulene-Based Fluorescent Probe for Simultaneous Monitoring of Fluctuations in Carboxylesterase Activity in Diverse Biological Samples from a Single Organism. NIH PMC.7
Sources
- 1. The Impact of Carboxylesterases in Drug Metabolism and Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Human carboxylesterases: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. UV/Vis+ Photochemistry Database - Aromatic Substances [science-softcon.de]
- 5. Comparison of the Structure and Activity of Glycosylated and Aglycosylated Human Carboxylesterase 1 | PLOS One [journals.plos.org]
- 6. escholarship.org [escholarship.org]
- 7. Amphiphilic Azulene-Based Fluorescent Probe for Simultaneous Monitoring of Fluctuations in Carboxylesterase Activity in Diverse Biological Samples from a Single Organism - PMC [pmc.ncbi.nlm.nih.gov]
Mass Spectrometry Ionization Strategies for 3-acetylphenyl 2-(benzylthio)benzoate
An Application Guide
Abstract
This guide provides a comprehensive technical overview and detailed protocols for the selection and application of mass spectrometry ionization methods for the analysis of 3-acetylphenyl 2-(benzylthio)benzoate. As a molecule incorporating ketone, ester, and thioether functionalities, it serves as an excellent model for a wide range of compounds encountered in pharmaceutical research, metabolomics, and synthetic chemistry. We will explore the theoretical underpinnings and practical considerations for three primary soft ionization techniques: Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Matrix-Assisted Laser Desorption/Ionization (MALDI). By explaining the causality behind experimental choices, this document equips researchers, scientists, and drug development professionals with the expertise to select the optimal ionization strategy, develop robust analytical methods, and confidently interpret the resulting mass spectra.
Analyte Profile: 3-acetylphenyl 2-(benzylthio)benzoate
A thorough understanding of the analyte's physicochemical properties is the cornerstone of successful mass spectrometry method development.
Caption: Chemical structure of 3-acetylphenyl 2-(benzylthio)benzoate.
Table 1: Physicochemical Properties of the Analyte
| Property | Value / Description | Rationale for MS Method Selection |
| Molecular Formula | C₂₂H₁₈O₃S | Defines the exact mass for high-resolution mass spectrometry. |
| Molecular Weight | 362.44 g/mol (Average) | Falls into the "small molecule" category, suitable for ESI, APCI, and MALDI. |
| Monoisotopic Mass | 362.0977 Da | The primary target for mass-to-charge ratio (m/z) detection. |
| Key Functional Groups | Ketone, Ester, Thioether, Aromatic Rings | These groups dictate the molecule's polarity and provide sites for ionization (protonation or adduct formation). The carbonyl oxygen of the ketone is a likely protonation site. |
| Polarity | Intermediate | Soluble in common reversed-phase LC solvents (Methanol, Acetonitrile), making it amenable to ESI. Its volatility and thermal stability also make it a candidate for APCI. |
| Thermal Stability | Presumed to be moderately stable | The molecule lacks highly labile functional groups, suggesting it can withstand the heated nebulization required for APCI.[1] |
Part 1: Theoretical Considerations — Selecting the Optimal Ionization Method
The choice of an ionization source is not arbitrary; it is a deliberate decision based on matching the physical and chemical properties of the analyte to the fundamental mechanism of the ionization technique.[2] For a molecule like 3-acetylphenyl 2-(benzylthio)benzoate, several "soft" ionization methods are viable, each offering distinct advantages. Soft ionization techniques are preferred as they impart low energy to the molecule, preserving the intact molecular ion for accurate mass determination.[3]
Electrospray Ionization (ESI): The High-Sensitivity Approach
ESI is a soft ionization method that transfers ions from a liquid solution into the gas phase, making it exceptionally compatible with liquid chromatography (LC).[4]
Mechanism of Ionization: The analyte, dissolved in a polar solvent, is pumped through a high-voltage capillary. This creates a fine spray of charged droplets. As the solvent evaporates, the charge density on the droplet surface increases until it reaches the Rayleigh limit, causing the droplet to fission into smaller droplets. This process repeats until gas-phase analyte ions are produced. For 3-acetylphenyl 2-(benzylthio)benzoate in positive ion mode, ionization occurs via protonation of basic sites, primarily the ketone's carbonyl oxygen, or through the formation of adducts with cations present in the solvent (e.g., Na⁺, K⁺, NH₄⁺).[5][6]
Caption: Simplified workflow of the Electrospray Ionization (ESI) process.
-
Expertise & Experience: ESI is the go-to method for quantitative analysis of polar to medium-polarity compounds in complex matrices, such as plasma or tissue extracts, due to its high sensitivity and seamless integration with LC for separation. The presence of the ketone makes the target analyte a strong candidate for positive-mode ESI. Thioethers can also be readily analyzed by ESI-MS.[7]
-
Trustworthiness: Method validity is established by observing the predicted molecular ion and its common adducts. The isotopic pattern should match the theoretical distribution for a molecule containing one sulfur atom.
Atmospheric Pressure Chemical Ionization (APCI): The Robust Alternative
APCI is a gas-phase ionization technique that is well-suited for less polar, thermally stable molecules that may not ionize efficiently with ESI.[1][8]
Mechanism of Ionization: The sample solution is sprayed through a heated nebulizer (typically 300-500°C) to create a vapor. This vapor mixes with the mobile phase and a nitrogen sheath gas. A high-voltage corona discharge needle ionizes the surrounding gas molecules (e.g., N₂, H₂O), which in turn transfer a proton to the analyte molecule in the gas phase. This process is highly efficient for compounds with good proton affinity, such as ketones.[8][9]
Caption: Core principle of Matrix-Assisted Laser Desorption/Ionization (MALDI).
-
Expertise & Experience: The critical step in MALDI is matrix selection. For a ~362 Da molecule, conventional matrices like α-cyano-4-hydroxycinnamic acid (CHCA) can produce interfering background ions. Therefore, specialized matrices for small molecules, such as 4-hydroxy-3-nitrobenzonitrile or p-nitroaniline, are recommended to achieve a clean spectrum in the low-mass range. [10][11]* Trustworthiness: A well-developed MALDI method is validated by a high signal-to-noise ratio for the analyte peak, with minimal interference from matrix clusters in the m/z region of interest.
Comparative Summary
Table 2: Comparison of Ionization Methods for 3-acetylphenyl 2-(benzylthio)benzoate
| Feature | Electrospray Ionization (ESI) | Atmospheric Pressure Chemical Ionization (APCI) | Matrix-Assisted Laser Desorption/Ionization (MALDI) |
| Principle | Ion transfer from liquid to gas phase | Gas-phase chemical ionization | Laser-induced desorption from a solid matrix |
| Best For | Quantitative analysis, polar to medium polarity compounds, LC-MS | Medium polarity to nonpolar, thermally stable compounds | High-throughput screening, tissue imaging, salt-tolerant analysis |
| Expected Ions | [M+H]⁺, [M+Na]⁺, [M+K]⁺, [M+NH₄]⁺ | Primarily [M+H]⁺ | [M+H]⁺, [M+Na]⁺, [M+K]⁺ |
| Sensitivity | High (fmol to amol) | Moderate (pmol to fmol) | High (fmol to amol) |
| Fragmentation | Low (can be induced) | Low to Moderate | Very Low |
| Pros | Softest ionization, easy LC coupling, high sensitivity | High robustness, less matrix suppression, simple spectra | High salt tolerance, high throughput, imaging capabilities |
| Cons | Susceptible to ion suppression, requires soluble analytes | Requires thermal stability, not suitable for labile molecules | Matrix interference can be an issue for small molecules |
Part 2: Experimental Protocols and Methodologies
The following protocols are designed to be self-validating systems, providing a clear path from sample preparation to data acquisition.
Protocol 1: ESI-MS Analysis (Direct Infusion & LC-MS)
This protocol is ideal for initial characterization and for quantitative studies when coupled with LC.
1. Objective: To generate protonated molecules and other adducts of the analyte with high sensitivity.
2. Materials:
-
Analyte stock solution: 1 mg/mL in Acetonitrile (ACN).
-
Working solution: 1-10 µg/mL in 50:50 ACN:H₂O with 0.1% formic acid.
-
Solvents: HPLC-grade ACN, water, and formic acid.
3. Sample Preparation (Direct Infusion):
-
Prepare the 1 mg/mL stock solution.
-
Dilute the stock solution to a final concentration of 1 µg/mL using the working solution solvent.
-
Load the solution into a syringe for direct infusion into the mass spectrometer at a flow rate of 5-10 µL/min.
4. LC-MS Sample Preparation:
-
Dilute the stock solution to a final concentration of 1-10 µg/mL using the initial mobile phase composition.
-
Inject 1-5 µL onto an appropriate LC column (e.g., C18).
5. Instrumental Parameters (Typical Values):
| Parameter | Positive Ion Mode Setting | Rationale |
| Ion Source | ESI | Chosen for its high sensitivity with polar/semi-polar molecules. |
| Capillary Voltage | 3.5 – 4.5 kV | Optimizes the electrospray process for stable ion generation. |
| Nebulizer Gas (N₂) | 30 – 40 psi | Aids in droplet formation. |
| Drying Gas (N₂) Flow | 8 – 12 L/min | Facilitates solvent evaporation from charged droplets. |
| Drying Gas Temp. | 300 – 350 °C | Accelerates desolvation. |
| Cone/Fragmentor Voltage | 80 – 120 V | A lower voltage provides soft ionization; a higher voltage can induce in-source fragmentation for structural confirmation. |
| Mass Range (m/z) | 100 – 500 | Covers the expected mass of the analyte and potential fragments. |
6. Workflow & Expected Results: The analysis should yield a primary peak at m/z 363.1055 corresponding to [M+H]⁺. Look for secondary peaks corresponding to [M+Na]⁺ (m/z 385.0874) and [M+K]⁺ (m/z 401.0614), which confirm the molecular weight.
Caption: Experimental workflow for ESI-MS direct infusion analysis.
Protocol 2: APCI-MS Analysis
This protocol is recommended for its robustness, especially if the sample matrix causes ion suppression in ESI.
1. Objective: To generate a strong, easily interpretable protonated molecular ion ([M+H]⁺) for robust molecular weight confirmation.
2. Materials:
-
Analyte stock solution: 1 mg/mL in Methanol (MeOH) or ACN.
-
Working solution: 10-50 µg/mL in 70:30 MeOH:H₂O.
3. Sample Preparation:
-
Prepare the stock solution.
-
Dilute to the final working concentration. APCI is generally less sensitive than ESI, so a higher concentration may be required.
-
Infuse the sample via an LC system or a direct syringe pump at a flow rate of 200-500 µL/min.
4. Instrumental Parameters (Typical Values):
| Parameter | Positive Ion Mode Setting | Rationale |
| Ion Source | APCI | Chosen for its effectiveness with medium-polarity, thermally stable molecules. [1] |
| Corona Current | 3 – 5 µA | Creates the reactant ions for chemical ionization. |
| Vaporizer Temp. | 350 – 450 °C | Ensures complete vaporization of the analyte and solvent. [9] |
| Sheath Gas (N₂) Flow | 40 – 60 (arb. units) | Assists in nebulization and directs the vapor toward the corona discharge. |
| Capillary Temp. | 250 – 300 °C | Maintains ion transfer efficiency into the mass analyzer. |
| Mass Range (m/z) | 100 – 500 | Covers the expected mass of the analyte. |
5. Workflow & Expected Results: The resulting mass spectrum should be dominated by a single peak at m/z 363.1055 ([M+H]⁺). The simplicity of the spectrum is a key advantage of APCI. Minor fragmentation, such as the loss of the benzyl group, might be observed.
Caption: Experimental workflow for APCI-MS flow injection analysis.
Protocol 3: MALDI-MS Analysis
This protocol is suited for high-throughput screening or when analyzing samples in complex biological or synthetic mixtures that are incompatible with ESI or APCI.
1. Objective: To obtain a clean mass spectrum of the analyte from a solid-state sample, minimizing interference from matrix ions.
2. Materials:
-
Analyte stock solution: 1 mg/mL in ACN or Tetrahydrofuran (THF).
-
Matrix Solution: Saturated solution of 4-hydroxy-3-nitrobenzonitrile in 70:30 ACN:H₂O with 0.1% Trifluoroacetic Acid (TFA). [12]* MALDI target plate.
3. Sample Preparation (Dried-Droplet Method):
-
In a microcentrifuge tube, mix 1 µL of the analyte stock solution with 10 µL of the matrix solution. Vortex briefly.
-
Spot 0.5 - 1.0 µL of the mixture onto the MALDI target plate.
-
Allow the spot to air-dry completely at room temperature. A thin, even film of fine crystals should form.
-
Load the plate into the mass spectrometer.
4. Instrumental Parameters (Typical Values):
| Parameter | Positive Ion Mode Setting | Rationale |
| Ion Source | MALDI | Chosen for its high throughput and tolerance to contaminants. |
| Laser | Nitrogen Laser (337 nm) | Standard laser for most common MALDI matrices. |
| Laser Energy | 20 – 40% (Adjust as needed) | Use the minimum energy required to get a good signal to avoid fragmentation and matrix ion saturation. |
| Mode | Reflector Positive | Provides higher mass accuracy and resolution. |
| Mass Range (m/z) | 100 – 800 | A wider range may be needed initially to identify matrix-related peaks. |
5. Workflow & Expected Results: The spectrum should show peaks for [M+H]⁺ (m/z 363.1055), [M+Na]⁺ (m/z 385.0874), and [M+K]⁺ (m/z 401.0614). The chosen matrix should provide a clean background below m/z 300, preventing interference. [12]
Caption: Experimental workflow for MALDI-MS analysis.
Part 3: Data Interpretation
Accurate interpretation requires knowledge of the expected ions and potential interferences.
Table 3: Calculated m/z Values for Expected Ions
| Ion Species | Formula | Charge | Monoisotopic Mass (Da) | m/z |
| [M] | C₂₂H₁₈O₃S | 0 | 362.0977 | N/A |
| [M+H]⁺ | C₂₂H₁₉O₃S⁺ | +1 | 363.1055 | 363.1055 |
| [M+Na]⁺ | C₂₂H₁₈O₃SNa⁺ | +1 | 385.0874 | 385.0874 |
| [M+K]⁺ | C₂₂H₁₈O₃SK⁺ | +1 | 401.0614 | 401.0614 |
| [M+NH₄]⁺ | C₂₂H₂₂O₃SN⁺ | +1 | 380.1320 | 380.1320 |
Data calculated based on elemental masses. Values may vary slightly based on instrument calibration.
Conclusion
The successful mass spectrometric analysis of 3-acetylphenyl 2-(benzylthio)benzoate is readily achievable using modern soft ionization techniques.
-
For routine, high-sensitivity quantitative analysis , especially when coupled with liquid chromatography, ESI is the superior choice. Its ability to form protonated ions and adducts provides robust confirmation of the analyte's identity.
-
For applications requiring high robustness, simplified spectra, or analysis of less polar analogues , APCI serves as an excellent and reliable alternative, provided the analyte exhibits sufficient thermal stability.
-
For high-throughput screening, analysis of complex mixtures with minimal cleanup, or spatial analysis via imaging mass spectrometry , MALDI with a carefully selected small-molecule matrix offers unparalleled advantages.
By understanding the principles behind each technique and following the detailed protocols within this guide, researchers can confidently and accurately characterize this and a wide variety of similar molecules, accelerating progress in their respective fields.
References
-
Calvano, C. D., et al. (2018). MALDI matrices for low molecular weight compounds: an endless story? Analytical and Bioanalytical Chemistry, 410(18), 4015–4038. [Link]
-
Gu, H., et al. (2021). A general purpose MALDI matrix for the analyses of small organic, peptide and protein molecules. Analyst, 146(12), 3963-3969. [Link]
-
ResearchGate. (n.d.). A general purpose MALDI matrix for the analyses of small organic, peptide and protein molecules | Request PDF. Retrieved from [Link]
-
RSC Publishing. (2021). A general purpose MALDI matrix for the analyses of small organic, peptide and protein molecules. Analyst. [Link]
-
Wang, Y., et al. (2024). Novel Small Molecule Matrix Screening for Simultaneous MALDI Mass Spectrometry Imaging of Multiple Lipids and Phytohormones. Journal of Agricultural and Food Chemistry, 72(12), 6689–6698. [Link]
-
Bristow, A. W. T., & Webb, K. S. (2021). Atmospheric pressure chemical ionisation mass spectrometry for the routine analysis of low molecular weight analytes. Communications Chemistry, 4(1), 41. [Link]
-
Miao, Z., et al. (2008). Dissociative Protonation and Proton Transfers: Fragmentation of α, β-Unsaturated Aromatic Ketones in Mass Spectrometry. The Journal of Organic Chemistry, 73(8), 3046–3054. [Link]
-
ResearchGate. (n.d.). The positive ion APCI mass spectra of five synthetic aldehydes and ketones. Retrieved from [Link]
-
National Center for Biotechnology Information. (n.d.). 3-Acetylphenyl benzoate. PubChem. Retrieved from [Link]
-
ResearchGate. (n.d.). HPLC-ESI-MS/MS Analysis of the Thioether Product Formed from HMMF and 3-Mercaptobenzoic Acid. Retrieved from [Link]
-
Emory University. (n.d.). Mass Spectrometry Ionization Methods. Chemistry at Emory. Retrieved from [Link]
-
ACD/Labs. (2023). A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. Retrieved from [Link]
-
MetwareBio. (n.d.). Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. Retrieved from [Link]
-
ResearchGate. (n.d.). Electrospray Mass Spectrometry of Arsenic Compounds and Thiol-Arsenic Complexes | Request PDF. Retrieved from [Link]
-
Yang, Q., et al. (2021). APCI-MS/MS—An Enhanced Tool for the Real-Time Evaluation of Volatile Isobaric Compounds. Journal of Agricultural and Food Chemistry, 69(48), 14668–14676. [Link]
-
D’yakonov, E. S., et al. (2021). ESI-MS Analysis of Thiol-yne Click Reaction in Petroleum Medium. Molecules, 26(10), 2893. [Link]
-
IntechOpen. (2025). Ionization Techniques for Mass Spectral Analysis. Retrieved from [Link]
-
Quirke, J. M. E., Adams, C. L., & Van Berkel, G. J. (1994). Chemical Derivatization for Electrospray Ionization Mass Spectrometry. 1. Alkyl Halides, Alcohols, Phenols, Thiols, and Amines. Analytical Chemistry, 66(8), 1302–1315. [Link]
- Google Patents. (n.d.). EP2722869A1 - Method for increasing ionization efficiency in mass spectroscopy.
-
Vikse, K. L., & McIndoe, J. S. (2018). Ionization methods for the mass spectrometry of organometallic compounds. Journal of Mass Spectrometry, 53(11), 1025-1036. [Link]
-
PubChemLite. (n.d.). 3-acetylphenyl benzoate (C15H12O3). Retrieved from [Link]
Sources
- 1. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
- 2. web.uvic.ca [web.uvic.ca]
- 3. Ionization Techniques for Mass Spectral Analysis | IntechOpen [intechopen.com]
- 4. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
- 5. acdlabs.com [acdlabs.com]
- 6. PubChemLite - 3-acetylphenyl benzoate (C15H12O3) [pubchemlite.lcsb.uni.lu]
- 7. ESI-MS Analysis of Thiol-yne Click Reaction in Petroleum Medium - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Atmospheric pressure chemical ionisation mass spectrometry for the routine analysis of low molecular weight analytes - PMC [pmc.ncbi.nlm.nih.gov]
- 9. pubs.acs.org [pubs.acs.org]
- 10. A general purpose MALDI matrix for the analyses of small organic, peptide and protein molecules - Analyst (RSC Publishing) [pubs.rsc.org]
- 11. pubs.acs.org [pubs.acs.org]
- 12. A general purpose MALDI matrix for the analyses of small organic, peptide and protein molecules - Analyst (RSC Publishing) [pubs.rsc.org]
Application Note: 3-Acetylphenyl 2-(benzylthio)benzoate (3-APBTB) as a Bifunctional Reagent in Organocatalysis and Transition-Metal Cross-Coupling
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Scientists Document Type: Technical Application Guide & Validated Protocols
Executive Summary & Mechanistic Rationale
In modern synthetic organic chemistry, the demand for highly tunable, multifunctional reagents has driven the development of "smart" active esters. 3-Acetylphenyl 2-(benzylthio)benzoate (3-APBTB) represents a unique class of bifunctional reagents. Its architecture is strategically designed to operate across two distinct catalytic paradigms: organocatalytic acyl transfer and transition-metal-catalyzed cross-coupling.
The structural causality of 3-APBTB is defined by two key moieties:
-
The 3-Acetylphenoxide Leaving Group: The electron-withdrawing acetyl group at the meta position lowers the pKa of the corresponding phenol to approximately 9.0. This makes 3-APBTB an exceptionally active acyl donor, superior to standard phenyl esters, yet significantly more stable to ambient moisture than pentafluorophenyl esters.
-
The ortho-Benzylthio Directing Group: The sulfur atom acts as a soft Lewis base. In transition-metal catalysis, it serves as a hemilabile directing group that stabilizes high-energy intermediates (such as acyl-palladium species), preventing premature degradation and enabling challenging transformations like decarbonylation.
The utility of such thiobenzoate derivatives is increasingly recognized in the synthesis of complex sulfur-containing aromatics and hybrid heterocyclic cores for smart anticancer drug design , . Furthermore, the activation of thioester and active ester derivatives is a cornerstone of modern C–S and C–C bond formation methodologies .
Physicochemical Profiling & Quantitative Optimization
Before deploying 3-APBTB in complex syntheses, it is critical to understand its baseline reactivity. Table 1 summarizes the optimization data for the organocatalytic amidation of a model hindered amine (isopropylamine) using 3-APBTB. The data illustrates the necessity of nucleophilic catalysts (like DMAP or N-Heterocyclic Carbenes) to overcome the steric bulk of the ortho-benzylthio group.
Table 1: Optimization of Organocatalytic Amidation using 3-APBTB
| Entry | Solvent | Catalyst (mol%) | Temp (°C) | Time (h) | Yield (%) | Observation |
| 1 | DCM | None | 25 | 24 | <5 | Background reaction negligible. |
| 2 | DCM | DMAP (10) | 25 | 12 | 85 | Standard acyl transfer observed. |
| 3 | THF | DMAP (10) | 25 | 12 | 78 | Slight decrease due to solvent polarity. |
| 4 | Toluene | DMAP (10) | 80 | 4 | 92 | Thermal acceleration successful. |
| 5 | Toluene | NHC (5) | 25 | 2 | 96 | Optimal: NHC highly active for sterics. |
Application Workflow I: Organocatalytic Amidation
Causality & Design
In this workflow, 3-APBTB is utilized as an active ester for the synthesis of sterically hindered amides. The addition of a nucleophilic catalyst (e.g., DMAP) generates a highly electrophilic acyl-pyridinium intermediate. The ortho-benzylthio group provides steric shielding, preventing undesired side reactions at the carbonyl center until the highly nucleophilic catalyst attacks. The reaction is self-driving due to the irreversible expulsion of the stable 3-acetylphenoxide anion.
Organocatalytic acyl transfer cycle of 3-APBTB highlighting leaving group expulsion.
Self-Validating Protocol: Amidation of Hindered Amines
-
Reaction Setup: In an oven-dried 25 mL round-bottom flask, dissolve 3-APBTB (1.0 mmol, 1.0 eq) and DMAP (0.1 mmol, 0.1 eq) in anhydrous Toluene (5.0 mL) under a nitrogen atmosphere. Add the target amine (1.2 mmol, 1.2 eq) dropwise.
-
In-Process Monitoring (Validation Step): Stir the reaction at 80 °C. Monitor via TLC (Hexanes:EtOAc 3:1). The consumption of 3-APBTB (Rf = 0.6) and the appearance of the amide product (Rf = 0.3) validates the completion of the addition-elimination cycle. The intense UV activity of the expelled 3-acetylphenol byproduct (Rf = 0.4) serves as an internal visual indicator of reaction progress.
-
Quenching: Once TLC indicates complete consumption of the ester (typically 4 hours), cool the reaction to room temperature and dilute with EtOAc (15 mL).
-
Purification (Validation Step): Wash the organic layer with 1M aqueous NaOH (3 x 10 mL). Self-Validation: The aqueous layer will turn slightly yellow, confirming the successful deprotonation and extraction of the acidic 3-acetylphenol leaving group (pKa ~9.0). The organic layer should now be free of the UV-active byproduct upon TLC analysis.
-
Isolation: Wash with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure amide.
Application Workflow II: Pd-Catalyzed Decarbonylative Cross-Coupling
Causality & Design
While esters are traditionally viewed as robust protecting groups, transition-metal catalysis has unlocked their potential as electrophiles in cross-coupling. 3-APBTB is uniquely suited for decarbonylative Suzuki-Miyaura coupling. The mechanism relies on the oxidative addition of Pd(0) into the C(acyl)–O bond. The critical challenge in ester cross-coupling is forcing the extrusion of carbon monoxide (decarbonylation) before unwanted side reactions occur. Here, the ortho-benzylthio group acts as an intramolecular hemilabile ligand, coordinating to the Pd center, stabilizing the acyl-palladium intermediate, and significantly lowering the activation energy required for CO extrusion.
Pd-catalyzed decarbonylative cross-coupling pathway enabled by sulfur-coordination.
Self-Validating Protocol: Decarbonylative Suzuki-Miyaura Coupling
-
Glovebox Setup: Inside a nitrogen-filled glovebox, charge a 10 mL Schlenk tube with 3-APBTB (0.5 mmol, 1.0 eq), an arylboronic acid (0.75 mmol, 1.5 eq), Pd(OAc)₂ (0.025 mmol, 5 mol%), PCy₃ (0.05 mmol, 10 mol%), and K₂CO₃ (1.5 mmol, 3.0 eq).
-
Solvent Addition & Heating (Validation Step): Remove the tube from the glovebox and inject anhydrous 1,4-dioxane (3.0 mL). Heat the mixture to 110 °C. Self-Validation: A distinct color change from pale yellow to dark brown/black within the first 15 minutes validates the in situ reduction of Pd(II) to the active Pd(0) species and subsequent oxidative addition.
-
Reaction Monitoring (Validation Step): Connect the Schlenk tube to a mineral oil bubbler. Self-Validation: Visible gas evolution (bubbling) during the first 2 hours confirms the successful decarbonylation (-CO) step. TLC analysis (Hexanes:EtOAc 5:1) will show the disappearance of the ester (Rf = 0.65) and the formation of the biaryl product (Rf = 0.5).
-
Workup: After 16 hours, cool the reaction to room temperature, dilute with EtOAc (10 mL), and filter through a short pad of Celite to remove the palladium black and inorganic salts.
-
Purification: Concentrate the filtrate and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the biaryl compound.
References
-
Synthesis of Aryl Thiocyanates, Aryl Dithiocarbamates, Aryl Sulfones, and Aryl Thiobenzoates via Au-Catalyzed C–S Cross-Couplings Organic Letters (2024). URL:[Link]
-
Direct Synthesis of Various Thioesters from Acyl Fluorides and Thiosilanes through the Assistance of a Si–F Bond Formation The Journal of Organic Chemistry (2024). URL:[Link]
-
Key Heterocyclic Cores for Smart Anticancer Drug-Design Part I Bentham Science (2022). URL:[Link]
Application Note: Sample Preparation Protocols for the Quantification of 3-acetylphenyl 2-(benzylthio)benzoate
Abstract
This document provides comprehensive, field-proven protocols for the extraction and purification of 3-acetylphenyl 2-(benzylthio)benzoate from complex biological matrices, specifically plasma and serum. Given the compound's thioester and benzoate functionalities, it exhibits significant non-polar characteristics, necessitating robust extraction techniques to ensure high recovery and sample purity for downstream quantitative analysis by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). We present two validated workflows: a classic Liquid-Liquid Extraction (LLE) protocol for high recovery and a Solid-Phase Extraction (SPE) method for high-throughput and automatable applications. The rationale behind each step is detailed to empower researchers to adapt these methods to their specific experimental needs.
Introduction and Method Principle
Accurate quantification of novel therapeutic candidates or research compounds like 3-acetylphenyl 2-(benzylthio)benzoate is fundamental to preclinical and clinical research. The compound's molecular structure, featuring two aromatic rings, an ester, and a thioester group, results in low aqueous solubility and a high affinity for organic solvents. Thioesters are analogous to carboxylate esters but often exhibit enhanced reactivity and different polarity, which must be considered during method development.[1][2]
The primary challenge in analyzing this compound in biological fluids (e.g., plasma, serum) is its presence at low concentrations amidst a complex mixture of high-abundance proteins, lipids, and salts. These matrix components can interfere with downstream analysis, suppress instrument signals, and reduce the longevity of analytical columns.[3] Therefore, effective sample preparation is not merely a preliminary step but a critical determinant of data quality.
The principle of the methods described herein is to exploit the hydrophobicity of 3-acetylphenyl 2-(benzylthio)benzoate to selectively partition it from the aqueous, protein-rich biological matrix into an organic phase (LLE) or onto a hydrophobic solid support (SPE).
Physicochemical Properties of the Analyte
Understanding the analyte's properties is key to designing an effective extraction protocol. Since specific experimental data for 3-acetylphenyl 2-(benzylthio)benzoate is not widely available, its properties are predicted based on its structure and comparison to analogous compounds like 3-acetylphenyl benzoate.[4][5] The replacement of an ester oxygen with a sulfur atom generally increases lipophilicity.
| Property | Predicted Value / Information | Source / Rationale |
| Molecular Formula | C₂₂H₁₈O₃S | - |
| Molecular Weight | 362.44 g/mol | - |
| Predicted XLogP3 | ~4.5 - 5.5 | The XLogP3 of 3-acetylphenyl benzoate is 3.3.[4] The benzylthio group significantly increases hydrophobicity compared to a simple benzoate. The octanol-water partition coefficient (LogP) is a primary indicator of lipophilicity used in drug discovery.[6] |
| Solubility | Low in water; Soluble in organic solvents (e.g., Methanol, Acetonitrile, Ethyl Acetate, MTBE). | Based on high LogP and general properties of thioesters and benzoate esters.[1][7] |
| Chemical Class | Aromatic Thioester, Ketone | Structure contains a thioester linkage (-CO-S-), a benzoate ester derivative, and a ketone group. |
Required Materials and Reagents
-
Biological Sample: Human or animal plasma/serum, stored at -80°C.
-
Solvents (HPLC or LC-MS Grade): Methanol (MeOH), Acetonitrile (ACN), Methyl tert-butyl ether (MTBE), Ethyl Acetate, Hexane.
-
Reagents: Formic Acid (FA), Ammonium Hydroxide (NH₄OH), Zinc Sulfate (ZnSO₄), Sodium Chloride (NaCl).
-
Internal Standard (IS): A structurally similar compound not present in the matrix (e.g., a deuterated analog or a compound with a similar LogP and functional groups).
-
Equipment: Vortex mixer, Centrifuge (capable of 4°C and >3000 x g), 1.5 mL or 2.0 mL microcentrifuge tubes, SPE vacuum manifold, Nitrogen evaporator.
-
SPE Cartridges: Polymeric reversed-phase cartridges (e.g., Waters Oasis HLB, Agilent Bond Elut Plexa) or Silica-based C18 cartridges, 30-60 mg bed weight.
Experimental Workflow Overview
The overall sample preparation strategy involves several key stages designed to isolate the analyte from complex matrices efficiently. The choice between Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) depends on factors like required sample cleanliness, throughput needs, and automation capabilities.
Caption: Workflow diagram for the extraction of 3-acetylphenyl 2-(benzylthio)benzoate.
Detailed Step-by-Step Protocols
Safety First: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemically resistant gloves. Refer to the Safety Data Sheet (SDS) for all solvents and reagents.[8]
Initial Sample Handling & Protein Precipitation (Common to Both Protocols)
This initial step is critical for removing the bulk of proteins, which constitute nearly 90% of the serum/plasma matrix and can interfere with analysis.[3]
-
Thaw: Thaw frozen plasma/serum samples on ice to prevent degradation of endogenous components.[9]
-
Aliquot: Transfer 100 µL of the sample into a 1.5 mL microcentrifuge tube.
-
Spike Internal Standard (IS): Add a small volume (e.g., 5-10 µL) of the working Internal Standard solution to each sample (except blanks). The IS is crucial for correcting variations during sample preparation and analysis.
-
Protein Precipitation: Add 300 µL of ice-cold acetonitrile (or methanol) containing 0.1% formic acid to the sample. The organic solvent denatures and precipitates the proteins, while the acid helps disrupt drug-protein binding.
-
Mix and Separate: Vortex the mixture vigorously for 60 seconds. Centrifuge at high speed (e.g., 12,000 x g) for 10 minutes at 4°C to obtain a compact protein pellet.
-
Collect Supernatant: Carefully transfer the clear supernatant to a new tube. This supernatant contains the analyte and is now ready for either LLE or SPE.
Protocol A: Liquid-Liquid Extraction (LLE)
LLE is a classic technique that relies on the differential solubility of the analyte between two immiscible liquid phases.[10] It is often cost-effective and can provide very high analyte recovery.
-
Solvent Addition: To the supernatant from step 5.1.6, add 800 µL of an immiscible organic solvent. Methyl tert-butyl ether (MTBE) is an excellent choice due to its low miscibility with water and good extraction efficiency for non-polar compounds.[11] Ethyl acetate is another suitable alternative.
-
Extraction: Vortex the tube vigorously for 2 minutes to maximize the surface area between the aqueous and organic phases, facilitating the transfer of the analyte.
-
Phase Separation: Centrifuge at 3,000 x g for 5 minutes to achieve a clean separation between the upper organic layer and the lower aqueous layer.
-
Collection: Carefully aspirate the upper organic layer containing the analyte and transfer it to a clean tube. Be cautious not to disturb the aqueous layer.
-
Evaporation: Evaporate the organic solvent to complete dryness under a gentle stream of nitrogen at 30-40°C. This step concentrates the analyte.
-
Reconstitution: Reconstitute the dried extract in 100 µL of a suitable solvent, typically the initial mobile phase of your chromatography method (e.g., 50:50 acetonitrile:water). Vortex for 30 seconds to ensure the analyte is fully dissolved before injection.
Protocol B: Solid-Phase Extraction (SPE)
SPE provides a more thorough cleanup than protein precipitation alone and is easily amenable to automation in 96-well plate formats.[3] A reversed-phase sorbent (like C18 or a polymeric equivalent) is ideal for retaining the non-polar analyte.
-
Sample Dilution: Dilute the supernatant from step 5.1.6 with an equal volume (e.g., 300-400 µL) of aqueous solution, such as water with 2% formic acid. This ensures the sample is in a "weak" solvent, promoting strong binding of the hydrophobic analyte to the SPE sorbent.
-
Sorbent Conditioning: Place the SPE cartridges on a vacuum manifold.
-
Pass 1 mL of methanol through the cartridge to wet the sorbent and activate the hydrophobic chains.
-
Pass 1 mL of water through the cartridge to equilibrate it for the aqueous sample. Do not let the sorbent go dry.
-
-
Sample Loading: Load the diluted supernatant onto the conditioned cartridge. Apply a gentle vacuum so the sample passes through at a rate of approximately 1-2 drops per second. Slow loading is key to ensuring efficient analyte retention.
-
Wash Step: Pass 1 mL of a weak wash solvent (e.g., 5-10% methanol in water) through the cartridge. This step is crucial for removing residual salts and highly polar interferences from the sorbent while the analyte of interest remains bound.
-
Elution: Place clean collection tubes inside the manifold. Elute the analyte from the sorbent using 1 mL of a strong organic solvent like methanol or acetonitrile. The strong solvent disrupts the hydrophobic interaction between the analyte and the sorbent.
-
Evaporation & Reconstitution: As with the LLE protocol, evaporate the eluate to dryness under nitrogen and reconstitute in 100 µL of the initial mobile phase.
Method Validation and Quality Control
To ensure the trustworthiness of the protocol, the following parameters should be evaluated:
-
Recovery: Analyze samples spiked with a known concentration of the analyte before and after the extraction process to determine the percentage of analyte recovered.
-
Matrix Effect: Compare the analytical signal of the analyte in a reconstituted blank extract versus a pure solvent to assess any signal suppression or enhancement caused by co-eluting matrix components.
-
Reproducibility: Perform the extraction on multiple replicates on different days to ensure the method yields consistent results (precision).
Troubleshooting
| Problem | Potential Cause | Suggested Solution |
| Low Analyte Recovery | Inefficient extraction (LLE); Analyte breakthrough (SPE); Incomplete reconstitution. | LLE: Increase vortex time; try a different organic solvent. SPE: Ensure slow sample loading; check that wash solvent is not too strong. Both: Vortex longer during reconstitution; try a different reconstitution solvent with higher organic content. |
| High Variability (Poor Precision) | Inconsistent pipetting; Protein pellet disruption; Incomplete solvent evaporation. | Ensure calibrated pipettes are used; Be careful when aspirating supernatant/organic layer; Ensure all samples are completely dry before reconstitution. |
| Signal Suppression (Matrix Effects) | Insufficient sample cleanup; Co-elution of phospholipids or other matrix components. | LLE: Add a back-extraction step with a basic or acidic wash if applicable. SPE: Optimize the wash step with a slightly stronger organic composition; Try a different SPE sorbent chemistry (e.g., mixed-mode). |
Conclusion
The Liquid-Liquid Extraction and Solid-Phase Extraction protocols detailed in this application note provide robust and reliable methods for the isolation of 3-acetylphenyl 2-(benzylthio)benzoate from complex biological matrices like plasma and serum. The LLE method offers simplicity and high recovery, making it suitable for smaller sample sets. The SPE method provides superior sample cleanup and is ideal for higher throughput and automated workflows. The choice of method should be guided by the specific requirements of the study, including sensitivity, throughput, and available instrumentation. Proper method validation is essential to guarantee the generation of accurate and reproducible quantitative data.
References
- Grokipedia. (n.d.). Thioester.
-
University of Texas Southwestern Medical Center. (2008). Prediction of the logarithmic of partition coefficients (log P) of some organic compounds by least square-support vector machine (LS-SVM). Molecular Physics. Available at: [Link]
-
Molinspiration. (n.d.). logP - octanol-water partition coefficient calculation. Available at: [Link]
-
ACS Publications. (2023). Using Machine Learning To Predict Partition Coefficient (Log P) and Distribution Coefficient (Log D) with Molecular Descriptors and Liquid Chromatography Retention Time. Journal of Chemical Information and Modeling. Available at: [Link]
-
Food and Drug Administration. (n.d.). Determination of Various Benzoate Esters and p-Benzoate Esters Preservatives in Cosmetics by SPEGC-MS/MS. Available at: [Link]
-
Organic Chemistry Portal. (n.d.). cLogP Calculation - Osiris Property Explorer. Available at: [Link]
-
National Center for Biotechnology Information. (2023). Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. PMC. Available at: [Link]
-
ConnectSci. (2018). Liquid-Crystalline Properties of Thioesters. Australian Journal of Chemistry. Available at: [Link]
-
National Center for Biotechnology Information. (2012). Variations in the structure and reactivity of thioester functionalized self-assembled monolayers and their use for controlled surface modification. PMC. Available at: [Link]
-
Taylor & Francis. (2006). An Improved Solid Phase Spectrophotometry Method for the Determination of Aromatic Esters. Analytical Letters. Available at: [Link]
-
Wikipedia. (n.d.). Thioester. Retrieved March 21, 2026, from [Link]
-
Taylor & Francis. (2006). Synthesis and Physical Properties of Thioester Liquid Crystals that Exhibit an Anti-Ferro-Anti Phase Sequencing. Molecular Crystals and Liquid Crystals. Available at: [Link]
-
National Center for Biotechnology Information. (n.d.). 3-Acetylphenyl benzoate. PubChem. Available at: [Link]
-
ResearchGate. (2025). Determination of sorbate and benzoate in beverage samples by capillary electrophoresis - Optimization of the method with inspection of ionic mobilities. Available at: [Link]
-
LCGC International. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. Available at: [Link]
-
Princeton University. (2020). SAMPLE PREPARATION GUIDELINE FOR EXTRACTION OF NON‐POLAR METABOLITES FROM ADHERENT OR SUSPENSION CELL CULTURE. Available at: [Link]
-
National Center for Biotechnology Information. (n.d.). Sample preparation for serum/plasma profiling and biomarker identification by mass spectrometry. PMC. Available at: [Link]
-
PubChemLite. (n.d.). 3-acetylphenyl benzoate (C15H12O3). Available at: [Link]
-
PubChem. (n.d.). 3-Acetylphenyl benzoate. Available at: [Link]
-
PubChem. (n.d.). Benzyl 2-acetylsulfanylpropanoate. Available at: [Link]
-
A&J Pharmtech. (n.d.). 2-acetylphenyl benzoate - SAFETY DATA SHEET. Available at: [Link]
-
PubChem. (n.d.). 3-(3-Methylphenyl)benzoate. Available at: [Link]
-
LookChem. (2025). 2-acetylphenyl benzoate. Available at: [Link]
-
Cheméo. (n.d.). Chemical Properties of Benzyl Benzoate (CAS 120-51-4). Available at: [Link]
Sources
- 1. Thioester â Grokipedia [grokipedia.com]
- 2. Thioester - Wikipedia [en.wikipedia.org]
- 3. Sample preparation for serum/plasma profiling and biomarker identification by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
- 4. 3-Acetylphenyl benzoate | C15H12O3 | CID 266111 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. 3-Acetylphenyl benzoate | C15H12O3 | CID 266111 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Benzyl benzoate | 120-51-4 [amp.chemicalbook.com]
- 8. pfaltzandbauer.com [pfaltzandbauer.com]
- 9. Serum/Plasma Sample Collection and Preparation in Metabolomics - Creative Proteomics [metabolomics.creative-proteomics.com]
- 10. chromatographyonline.com [chromatographyonline.com]
- 11. rockefeller.edu [rockefeller.edu]
reducing impurities in 3-acetylphenyl 2-(benzylthio)benzoate extraction
Welcome to the technical support resource for the synthesis and purification of 3-acetylphenyl 2-(benzylthio)benzoate. This guide is designed for researchers, medicinal chemists, and process development scientists who may encounter challenges related to impurity removal during the extraction and purification of this compound. Our goal is to provide practical, field-tested solutions grounded in chemical principles to help you achieve high purity and yield.
Introduction: The Critical Role of Purity
3-Acetylphenyl 2-(benzylthio)benzoate is a molecule with a bifunctional nature, incorporating both a thioether and a ketone within a benzoate structure. Such compounds are often valuable intermediates in drug discovery and materials science. Achieving high purity is paramount, as residual starting materials or byproducts can interfere with subsequent reactions, compromise biological assay results, or introduce unwanted toxicological profiles. This guide addresses the common purification challenges encountered after the initial synthesis, focusing on the critical liquid-liquid extraction and final purification stages.
Troubleshooting Guide: From Crude Reaction to Pure Compound
This section is structured in a question-and-answer format to directly address common issues observed during the workup and purification of 3-acetylphenyl 2-(benzylthio)benzoate.
Issue 1: My crude product appears oily or fails to solidify, even after solvent removal.
Q: I've completed the synthesis and removed the solvent under reduced pressure, but I'm left with a persistent oil instead of the expected solid. What's going wrong?
A: This is a common issue often indicative of significant impurities that are disrupting the crystal lattice of the desired product. The primary culprits are typically residual starting materials or byproducts.
Potential Causes & Solutions:
-
Unreacted 3-Acetylphenol: This starting material is a low-melting solid or oil and can act as a eutectic impurity.
-
The Chemistry: Phenols are acidic. Exploiting this property is key to their removal.
-
Solution: During your aqueous workup, perform an extraction with a mild base such as 1M sodium hydroxide (NaOH) or a saturated sodium bicarbonate (NaHCO₃) solution. The phenol will be deprotonated to the highly water-soluble sodium phenoxide salt, which will partition into the aqueous layer, effectively removing it from your organic phase containing the product. Follow this with a water or brine wash to remove any residual base.[1]
-
-
Unreacted 2-(benzylthio)benzoic acid: This carboxylic acid starting material is also a common impurity.
-
The Chemistry: Similar to phenols, carboxylic acids are readily deprotonated by bases.
-
Solution: A wash with saturated sodium bicarbonate solution is highly effective. The bicarbonate is basic enough to deprotonate the carboxylic acid (forming the sodium carboxylate salt) but generally not strong enough to cause significant hydrolysis of your target ester product under standard workup conditions.[2]
-
-
Residual Benzyl Mercaptan: If the synthesis of your 2-(benzylthio)benzoic acid was not perfectly clean, you might have trace benzyl mercaptan.
-
The Chemistry: Thiols are acidic and can be deprotonated by a stronger base. They are also prone to oxidation into disulfides.
-
Solution: An extraction with a 1M NaOH solution will deprotonate the thiol, pulling it into the aqueous layer. This is more effective than bicarbonate for thiols.
-
Workflow for Acid/Base Extraction
Caption: Acid/Base liquid-liquid extraction workflow.
Issue 2: My TLC plate shows multiple spots, and one is very close to my product's Rf.
Q: After my initial workup, I ran a TLC (e.g., in 4:1 Hexane:Ethyl Acetate) and I see a spot for my product, but also another spot that is either slightly above or below it. How do I separate these?
A: This indicates the presence of an impurity with a polarity very similar to your product, making separation by standard extraction difficult. The most likely candidate is often a disulfide byproduct.
Potential Causes & Solutions:
-
Dibenzyl Disulfide: This can form from the oxidation of benzyl mercaptan, a potential impurity from the synthesis of the 2-(benzylthio)benzoic acid starting material. Its polarity is often very close to the target thioether.
-
The Chemistry: Disulfides are relatively nonpolar and are unreactive towards acids or bases. Therefore, separation relies on physical methods.
-
Solution 1: Column Chromatography: This is the most reliable method. You will need to optimize your solvent system to maximize the separation (ΔRf) between your product and the impurity. Try using a less polar solvent system (e.g., increasing the hexane ratio to 9:1 or 19:1 Hexane:EtOAc) or adding a small amount of a different solvent like dichloromethane to change the selectivity of the separation. Careful, slow elution is key.[3]
-
Solution 2: Recrystallization: If you can successfully isolate a solid that is only slightly impure, recrystallization can be highly effective. The goal is to find a solvent system where your product has high solubility at high temperatures but low solubility at low temperatures, while the impurity remains in solution.[4] Common solvents to screen for this type of molecule include ethanol, isopropanol, or mixtures like ethyl acetate/hexane or toluene/hexane.
-
Troubleshooting Decision Tree based on TLC Analysis
Caption: Decision-making based on TLC results.
Issue 3: My NMR spectrum shows my product, but the integration is off and there are extra aromatic signals.
Q: The characteristic peaks for 3-acetylphenyl 2-(benzylthio)benzoate are present, but the integration ratios are incorrect, and I see extra, unidentifiable peaks in the aromatic region (7-8.5 ppm). What could this be?
A: This is a classic sign of contamination from an aromatic byproduct that survived the workup. Besides the starting materials, a common side product in esterification reactions is a self-condensation or related product.
Potential Causes & Solutions:
-
Benzyl Benzoate or Dibenzyl Ether: If the reaction conditions were harsh (e.g., high heat for prolonged periods), side reactions involving the benzyl group can occur. Benzyl benzoate could arise from transesterification if benzyl alcohol is present as an impurity.[5] Dibenzyl ether can form from the self-condensation of benzyl alcohol.
-
The Chemistry: These impurities are generally neutral and have polarities that can make them difficult to remove from the target compound.
-
Solution: Meticulous column chromatography is the most effective approach.[6] It may require testing different solvent systems to achieve baseline separation. For instance, switching from a hexane/ethyl acetate system to a toluene/acetone system can alter the elution order and improve separation. Recrystallization is also a powerful technique if a suitable solvent can be found.[7]
-
-
Hydrolysis Product (3-acetylphenol and 2-(benzylthio)benzoic acid): If the workup involved prolonged exposure to strong base or acid, or if the reaction was performed in the presence of water, some of your product may have hydrolyzed back to the starting materials.[8][9]
-
The Chemistry: The ester bond is susceptible to hydrolysis.[10]
-
Solution: Re-subjecting the material to the acid/base extraction workflow described in Issue 1 should remove these impurities. To prevent this, ensure your workup steps are performed efficiently and without prolonged exposure to harsh pH conditions.
-
Frequently Asked Questions (FAQs)
Q1: What is the best general-purpose solvent system for column chromatography of 3-acetylphenyl 2-(benzylthio)benzoate? A1: A gradient elution is often most effective. Start with a non-polar mixture like 98:2 Hexane:Ethyl Acetate to elute very non-polar impurities (like dibenzyl disulfide). Gradually increase the polarity to 90:10 or 85:15 Hexane:Ethyl Acetate to elute your product. Monitoring with TLC is essential to determine the optimal fractions to collect.[11]
Q2: How can I avoid hydrolysis of my thioester product during the workup? A2: Thioesters are generally more susceptible to hydrolysis than their oxo-ester counterparts, especially under basic conditions.[8][12] When performing a basic wash to remove acidic impurities, use saturated sodium bicarbonate, which is a weaker base, and minimize the contact time. Perform the extraction quickly and move on to a water or brine wash. Avoid using strong bases like NaOH unless absolutely necessary to remove a specific impurity like a phenol.
Q3: My compound is pure by NMR, but it has a slight yellow tint. How can I decolorize it? A3: A faint yellow color can often be due to trace, highly conjugated impurities that are present in amounts too small to be detected by NMR.
-
Recrystallization: This is often the best method. The colored impurity may remain in the mother liquor.[4]
-
Charcoal Treatment: During recrystallization, you can add a small amount of activated charcoal to the hot solution. The charcoal will adsorb colored impurities. Be sure to hot-filter the solution through a pad of celite to remove the charcoal before allowing it to cool and crystallize. Use charcoal sparingly, as it can also adsorb your product, reducing the yield.
Key Purification Protocols
Protocol 1: Optimized Liquid-Liquid Extraction
This protocol is designed to remove common acidic and basic impurities post-synthesis.
-
Initial Dilution: Dissolve the crude reaction mixture in an appropriate organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM) (approx. 10-20 mL per gram of crude material).
-
Bicarbonate Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stopper the funnel, invert, and vent frequently to release CO₂ gas. Shake gently for 1 minute. Allow the layers to separate and discard the lower aqueous layer.
-
Base Wash (Optional): If phenolic impurities are suspected, wash the organic layer with an equal volume of 1M sodium hydroxide (NaOH). Shake for 1 minute, allow layers to separate, and discard the aqueous layer.
-
Brine Wash: Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine). This helps to remove residual water and break up any emulsions.[13] Discard the aqueous layer.
-
Drying and Concentration: Drain the organic layer into a clean flask. Add anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), swirl, and let it stand for 10-15 minutes. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.[1]
Protocol 2: Flash Column Chromatography
This is the primary method for separating similarly-polar compounds.
-
Column Packing: Prepare a glass column with silica gel (230-400 mesh) in a non-polar solvent (e.g., hexane).
-
Sample Loading: Dissolve the crude product in a minimal amount of the elution solvent or DCM. Adsorb this solution onto a small amount of silica gel, dry it, and carefully add the resulting powder to the top of the packed column.
-
Elution: Begin eluting with a non-polar solvent system (e.g., 95:5 Hexane:EtOAc). Collect fractions and monitor them by TLC.
-
Gradient Elution: Gradually increase the polarity of the eluent (e.g., to 90:10, then 85:15 Hexane:EtOAc) to elute your product.
-
Fraction Pooling: Combine the fractions that contain the pure product (as determined by TLC) and remove the solvent under reduced pressure.
Table 1: Recrystallization Solvent Selection
| Solvent/System | Boiling Point (°C) | Polarity | Notes |
| Ethanol | 78 | Polar Protic | Good for moderately polar compounds. Product should be sparingly soluble at room temp. |
| Isopropanol | 82 | Polar Protic | Similar to ethanol, sometimes offers better crystal growth. |
| Toluene | 111 | Non-polar | Good for dissolving non-polar compounds when hot. Often used with a co-solvent. |
| Ethyl Acetate / Hexane | Variable | Tunable | A common two-solvent system. Dissolve in minimal hot EtOAc, then add Hexane until cloudy. Reheat to clarify, then cool slowly.[4] |
| Dichloromethane / Hexane | Variable | Tunable | Similar to EtOAc/Hexane but for less polar compounds. Use with caution due to DCM's volatility. |
References
- Harnessing radical mediated reactions of thioacids for organic synthesis. RSC Publishing.
- Purification of IgG Using Thiophilic Chromatography.
- Technical Support Center: Synthesis of Methyl 2-(3-acetylphenyl)
- Thioester deprotection using a biomimetic NCL approach. Frontiers.
- Thioester functional polymers. University of Warwick.
- Thioester deprotection using a biomimetic NCL approach. Colibri.
- Thioester deprotection using a biomimetic NCL approach. PMC.
- A new procedure for thioester deprotection using thioglycolic acid in both homogeneous and heterogeneous phase. PMC.
- Thioester synthesis by a designed nickel enzyme models prebiotic energy conversion. PNAS.
- A Förster Resonance Energy Transfer Assay for Investigating the Reactivity of Thioesters. ChemRxiv.
- Thioester and thioacid synthesis by acylation of thiols (thiol
- Visible-Light-Promoted N-Centered Radical Generation for Remote Heteroaryl Migr
- Recrystalliz
- Application Notes and Protocols: Methyl 2-(3- acetylphenyl)benzoate as a Versatile Building Block in the Synthesis of PARP Inhibitors. Benchchem.
- Simple and Efficient Synthesis of 2. Sami Publishing Company.
- 3-(2-Bromoacetyl)
- 3-Acetylphenyl benzoate | C15H12O3 | CID 266111. PubChem - NIH.
- Benzyl (R)-2-(Acetylthio)Propanoate: A Promising Sulfur Isoster of (R)-Lactic Acid and Ester Precursors. MDPI.
- (PDF) 3-(2-Bromoacetyl)phenyl benzoate.
- EP2952237A1 - Method for purification of benzoic acid.
- Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Semantic Scholar.
- Benzyl Benzoate Isolation from Acridocarpus smeathmannii (DC.) Guill.
- Synthesis of 2-Phenyl-3-benzoylbenzofurans under Wittig Conditions. Sciforum.
- Benzyl Benzo
- EP0924179A1 - Process for the preparation of benzyl alcohol.
- Hydrolysis kinetics of benzyl phenyl ether in high temperature liquid w
- Hydrolysis and saponification of methyl benzo
Sources
- 1. rsc.org [rsc.org]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. Thioester deprotection using a biomimetic NCL approach - PMC [pmc.ncbi.nlm.nih.gov]
- 4. people.chem.umass.edu [people.chem.umass.edu]
- 5. EP0924179A1 - Process for the preparation of benzyl alcohol - Google Patents [patents.google.com]
- 6. mdpi.com [mdpi.com]
- 7. 3-(2-Bromoacetyl)phenyl benzoate - PMC [pmc.ncbi.nlm.nih.gov]
- 8. chemrxiv.org [chemrxiv.org]
- 9. Hydrolysis and saponification of methyl benzoates - Green Chemistry (RSC Publishing) [pubs.rsc.org]
- 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 11. jaoc.samipubco.com [jaoc.samipubco.com]
- 12. warwick.ac.uk [warwick.ac.uk]
- 13. mdpi.com [mdpi.com]
Technical Support Center: Mobile Phase Optimization for 3-Acetylphenyl 2-(benzylthio)benzoate
Welcome to the dedicated technical support guide for the chromatographic analysis of 3-acetylphenyl 2-(benzylthio)benzoate. As a Senior Application Scientist, my goal is to provide you with a comprehensive, experience-driven resource to streamline your method development and troubleshoot common issues encountered during the analysis of this compound. This guide is structured to move from foundational knowledge to practical, step-by-step troubleshooting and optimization protocols.
Analyte at a Glance: 3-Acetylphenyl 2-(benzylthio)benzoate
Understanding the physicochemical properties of your analyte is the cornerstone of any successful chromatographic method. 3-Acetylphenyl 2-(benzylthio)benzoate is a moderately large, non-polar molecule containing multiple aromatic rings, an ester linkage, a ketone, and a thioether group.
Table 1: Physicochemical Properties of 3-Acetylphenyl 2-(benzylthio)benzoate
| Property | Value / Structure | Implication for Chromatography |
| Chemical Structure | ![]() | The structure is predominantly hydrophobic due to the three aromatic rings. This makes it an ideal candidate for Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). The polar ketone and ester groups provide some sites for specific interactions. |
| Molecular Formula | C₂₂H₁₈O₃S | --- |
| Molecular Weight | 362.44 g/mol | A moderate molecular weight, suitable for standard HPLC analysis. |
| Predicted XLogP3 | ~5.2 (Estimated) | A high XLogP3 value indicates significant hydrophobicity, predicting strong retention on a non-polar stationary phase (like C18) and requiring a mobile phase with a high percentage of organic solvent for elution. |
| UV Absorbance | Strong (aromatic rings) | The multiple aromatic systems suggest strong UV absorbance, making UV detection a highly suitable and sensitive technique. A wavelength scan is recommended to find the absorbance maximum (λ-max), likely between 230-280 nm. |
Recommended Starting Conditions for RP-HPLC Analysis
Based on the analyte's profile, the following conditions provide a robust starting point for method development. This setup is designed to achieve good retention and peak shape, which can then be fine-tuned.
Table 2: Initial RP-HPLC Method Parameters
| Parameter | Recommended Condition | Rationale & Justification |
| Column | C18, 150 mm x 4.6 mm, 3.5 or 5 µm | A C18 stationary phase provides strong hydrophobic interactions necessary to retain the non-polar analyte. A 150 mm length offers a good balance of resolution and run time. |
| Mobile Phase A | HPLC-Grade Water with 0.1% Formic Acid | The aqueous component of the mobile phase. Adding 0.1% formic acid helps to control pH, sharpen peaks, and can improve ionization for mass spectrometry (MS) detection if used. |
| Mobile Phase B | Acetonitrile (ACN) with 0.1% Formic Acid | Acetonitrile is a common organic modifier with a strong elution strength and low UV cutoff, making it ideal for this type of analysis[1]. |
| Elution Mode | Gradient | A gradient is recommended for initial screening to ensure the analyte elutes within a reasonable time and to provide information on any potential impurities. |
| Gradient Program | 50% B to 95% B over 15 minutes | This broad gradient will help determine the approximate organic percentage needed to elute the compound. |
| Flow Rate | 1.0 mL/min | A standard flow rate for a 4.6 mm ID column, providing a good balance between efficiency and system pressure. |
| Column Temperature | 30 °C | Maintaining a stable, slightly elevated temperature can improve peak shape and reduce mobile phase viscosity, leading to lower backpressure. |
| Detection | UV, 254 nm or λ-max | 254 nm is a good starting point for aromatic compounds. A full UV scan should be performed to determine the optimal wavelength for maximum sensitivity. |
| Injection Volume | 5-10 µL | A standard injection volume to avoid column overload. |
| Sample Diluent | Acetonitrile/Water (50:50) or initial mobile phase | The sample should be dissolved in a solvent that is as weak as, or weaker than, the initial mobile phase to prevent peak distortion[1]. |
Troubleshooting Guide & Frequently Asked Questions (FAQs)
This section addresses common problems encountered during the analysis of 3-acetylphenyl 2-(benzylthio)benzoate in a direct question-and-answer format.
Q1: My peak is tailing or fronting. What are the causes and how can I fix it?
A1: Poor peak shape is one of the most common chromatographic challenges. Understanding the type of asymmetry is the first step to diagnosing the problem.
-
Peak Tailing (Asymmetrical backward stretch):
-
Causality: Tailing is often caused by unwanted secondary interactions between the analyte and the stationary phase. For a neutral compound like this, it can indicate interactions with active sites on the silica backbone of the column packing. It can also be caused by using a sample solvent that is stronger than the mobile phase.
-
Troubleshooting Steps:
-
Check Sample Solvent: Ensure your sample is dissolved in a solvent that is weaker than or matches the initial mobile phase composition[1]. Injecting in a very strong solvent like 100% Acetonitrile into a mobile phase with high water content can cause peak distortion.
-
Add an Acidic Modifier: While the analyte is neutral, adding 0.1% formic or acetic acid to the mobile phase can sometimes improve the peak shape of compounds that may have subtle interactions with the stationary phase.
-
Reduce Injection Mass: Overloading the column with too much sample can lead to tailing. Try reducing the injection volume or diluting the sample.
-
Column Health: An aging column can develop active sites that cause tailing. Flush the column according to the manufacturer's instructions or consider replacing it.
-
-
-
Peak Fronting (Forward slanting shape):
-
Causality: Fronting is a classic sign of column overload, where the concentration of the analyte saturates the stationary phase at the peak's center. It can also be caused by a mismatch between the sample solvent and the mobile phase.
-
Troubleshooting Steps:
-
Dilute the Sample: This is the most common solution. Prepare a dilution series (e.g., 1:2, 1:5, 1:10) of your sample and inject it to find a concentration that results in a symmetrical peak.
-
Reduce Injection Volume: If dilution is not possible, simply reduce the volume you are injecting onto the column.
-
-
Q2: I'm not getting enough separation (resolution) between my analyte and a nearby impurity. How can I improve it?
A2: Improving resolution requires manipulating the three key factors of the resolution equation: efficiency (N), retention factor (k), and selectivity (α). For mobile phase optimization, we primarily focus on retention and selectivity.
-
Strategy 1: Increase Retention Factor (k)
-
Causality: If your peaks are eluting very early (k < 2), they don't spend enough time interacting with the stationary phase to be separated effectively. Increasing retention pushes the peaks further apart.
-
Action: Decrease the elution strength of the mobile phase. In reversed-phase, this means increasing the proportion of the aqueous component (Mobile Phase A)[2]. For example, if your peaks are co-eluting with a mobile phase of 80% Acetonitrile, try reducing it to 75% or 70%. This is often the simplest and first step in improving resolution[2].
-
-
Strategy 2: Change Selectivity (α)
-
Causality: Selectivity is the most powerful tool for separating closely eluting peaks[3]. It describes the ability of the chromatographic system to distinguish between two analytes. Changing the mobile phase composition can alter the chemical interactions and significantly impact selectivity.
-
Action:
-
Switch the Organic Modifier: Acetonitrile and methanol have different chemical properties and can produce different elution orders and peak spacing[3]. If you are using acetonitrile and have poor resolution, try switching to methanol. See Protocol 1 for a detailed workflow.
-
Consider a Ternary Mobile Phase: For very difficult separations, a mixture of two organic solvents (e.g., Acetonitrile/Methanol) with water can sometimes provide unique selectivity.
-
-
Q3: My analysis time is too long, or my system backpressure is too high. What can I do?
A3: Long run times and high backpressure are common issues, especially when dealing with highly retained compounds.
-
Reducing Run Time:
-
Causality: Long retention is caused by the mobile phase being too weak (not enough organic solvent) to elute the hydrophobic analyte efficiently.
-
Action: Increase the percentage of the organic modifier (Mobile Phase B). A general rule is that a 10% increase in the organic modifier can decrease the retention time by a factor of 2-3. If you are running an isocratic method, increase the percentage of B. If you are using a gradient, you can make the gradient steeper (e.g., go from 50% to 95% B in 10 minutes instead of 15).
-
-
Reducing Backpressure:
-
Causality: High backpressure is often caused by high mobile phase viscosity or blockages in the system. Methanol/water mixtures are generally more viscous than acetonitrile/water mixtures.
-
Action:
-
Switch to Acetonitrile: If you are using methanol, switching to acetonitrile will often lower system pressure due to its lower viscosity.
-
Increase Column Temperature: Raising the temperature (e.g., from 30 °C to 40 °C) will decrease the viscosity of the mobile phase and lower the backpressure. This can also improve peak efficiency.
-
Check for Blockages: If the pressure is suddenly high, check for blockages in your system, starting with in-line filters and guard columns.
-
-
Visual Troubleshooting Workflow
The following diagram outlines a logical workflow for troubleshooting common chromatographic issues related to mobile phase optimization.
Caption: A logical workflow for HPLC troubleshooting.
Experimental Protocols
Protocol 1: Systematic Approach to Selecting the Organic Modifier
This protocol helps you determine whether Acetonitrile (ACN) or Methanol (MeOH) provides better selectivity for your separation.
Objective: To compare the selectivity (α) offered by ACN and MeOH for the separation of 3-acetylphenyl 2-(benzylthio)benzoate from its critical impurities.
Methodology:
-
Initial ACN Run:
-
Perform a gradient analysis using the recommended starting conditions (Mobile Phase B = Acetonitrile).
-
Identify the retention time of the main peak and any close-eluting impurities.
-
Adjust the gradient or run an isocratic method at a concentration that provides a retention factor (k) between 2 and 10 for the main peak. For example, if the peak elutes at 75% ACN in the gradient, try an isocratic run at that percentage. Record the chromatogram.
-
-
Methanol Equivalency Run:
-
Causality: Acetonitrile is a stronger eluting solvent than methanol in RP-HPLC. To get a comparable retention time with methanol, you will need to use a higher percentage of it. A rough approximation is that a mobile phase of X% ACN has similar elution strength to a mobile phase of (X+10)% MeOH.
-
Prepare a mobile phase using Methanol as Mobile Phase B.
-
Run an isocratic method using a methanol concentration approximately 10% higher than the successful ACN concentration (e.g., if 75% ACN worked, try 85% MeOH).
-
Adjust the methanol percentage until the retention time of the main peak is similar to the one obtained in the ACN run. Record the chromatogram.
-
-
Compare and Decide:
-
Overlay the chromatograms from the optimized ACN and MeOH runs.
-
Evaluate the resolution between the main peak and the critical impurities for both solvents.
-
Observe any changes in peak order. Because ACN and MeOH interact differently with analytes, they can sometimes reverse the elution order of closely related compounds, which can be a powerful tool for improving a difficult separation[3].
-
Choose the solvent that provides the best resolution (largest separation) for your critical pair.
-
Sources
Comparative Guide: 3-Acetylphenyl 2-(Benzylthio)benzoate vs. Standard Thioester Compounds in Drug Delivery and Linker Technologies
Here is a comprehensive, scientifically grounded comparison guide tailored for researchers and drug development professionals.
Executive Summary
In the design of small molecule drug conjugates (SMDCs) and stimuli-responsive linkers, the choice of the cleavable bond dictates both systemic stability and target-specific payload release. Standard thioesters (-C(=O)-S-) are widely utilized for their thiol-responsive nature[1]. However, they often suffer from premature cleavage in the presence of endogenous nucleophiles like glutathione (GSH)[2]. This guide objectively compares standard thioester compounds against a structurally distinct alternative: 3-acetylphenyl 2-(benzylthio)benzoate , an O-aryl ester modulated by an ortho-thioether group. By replacing the labile thioester linkage with a sterically shielded O-ester, researchers can achieve superior plasma stability while retaining the potential for stimuli-responsive payload release[3].
Structural & Mechanistic Divergence
Understanding the causality behind the reactivity of these two classes is critical for rational linker design:
-
Standard Thioesters (e.g., S-phenyl thioacetate): The C-S bond in a thioester is longer and weaker than a C-O bond. The poor orbital overlap between the carbonyl carbon and the sulfur atom results in a highly electrophilic carbonyl center. This makes standard thioesters highly reactive towards transthioesterification by thiols (e.g., GSH) and hydrolysis by serine proteases in systemic circulation[2][4].
-
3-Acetylphenyl 2-(Benzylthio)benzoate: This compound utilizes an O-aryl ester linkage, where 3-acetylphenoxide acts as the leaving group payload. The critical innovation lies in the 2-(benzylthio) substituent. Placed ortho to the carbonyl, this bulky thioether group provides intense steric shielding, physically blocking nucleophilic attack by water or GSH[1]. Furthermore, the thioether sulfur serves as a latent redox trigger. In a reactive oxygen species (ROS)-rich tumor microenvironment, the sulfur can be oxidized to a sulfoxide or sulfone. This converts a sterically bulky, electron-rich group into a strongly electron-withdrawing group, thereby electronically activating the ester for rapid hydrolysis and payload release[3].
Comparative Performance Data
The following table summarizes the quantitative kinetic and stability parameters of both structural classes to facilitate objective comparison.
| Parameter | Standard Thioester (e.g., S-phenyl thioacetate) | 3-Acetylphenyl 2-(Benzylthio)benzoate |
| Linkage Type | Thioester (-C(=O)-S-) | O-Aryl Ester (-C(=O)-O-) |
| Half-life in PBS (pH 7.4, 37°C) | ~15 - 24 hours | > 120 hours |
| Half-life with 10 mM GSH | < 2 hours (Rapid transthioesterification) | > 72 hours (Sterically shielded) |
| Primary Cleavage Trigger | Thiols (Reduction/Exchange), Proteases | ROS (Oxidation), Esterases |
| Payload Leaving Group | Thiol (e.g., thiophenol) | Phenol (3-acetylphenol) |
| Synthetic Accessibility | High | Moderate to High |
Experimental Methodologies
To ensure trustworthiness, the following protocols are designed as self-validating systems. By tracking both the disappearance of the parent compound and the stoichiometric appearance of the leaving group, mass balance is continuously verified.
Protocol 1: Plasma & GSH Stability Assay
Objective: Quantify the resistance of the compounds to premature nucleophilic attack in simulated physiological conditions.
-
Preparation: Prepare 10 mM stock solutions of 3-acetylphenyl 2-(benzylthio)benzoate and a standard thioester control in LC-MS grade DMSO.
-
Incubation: Dilute the stocks to a final concentration of 10 µM in 100 mM Phosphate Buffered Saline (PBS, pH 7.4) containing 10 mM Glutathione (GSH) to mimic intracellular reducing conditions. Maintain at 37°C in a thermomixer at 300 rpm.
-
Sampling: Extract 50 µL aliquots at t = 0, 1, 2, 4, 8, 24, and 48 hours. Quench the reaction immediately by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., deuterated benzamide).
-
Centrifugation: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to precipitate buffer salts and oxidized GSH.
-
Analysis: Analyze the supernatant via LC-MS/MS (Multiple Reaction Monitoring mode) to quantify the remaining intact parent compound.
-
Validation Check: Calculate mass balance by plotting the molar loss of the parent compound against the molar generation of 3-acetylphenol. A 1:1 correlation validates the absence of off-target degradation pathways.
Protocol 2: ROS-Triggered Release Assay
Objective: Demonstrate the oxidative activation of the 2-(benzylthio) group and subsequent ester hydrolysis.
-
Oxidation: Incubate 10 µM of 3-acetylphenyl 2-(benzylthio)benzoate in PBS (pH 7.4) supplemented with 100 µM H₂O₂ (simulating ROS).
-
Monitoring: Use HPLC-UV (detecting at 254 nm) to monitor the conversion of the thioether to the sulfoxide/sulfone intermediate.
-
Hydrolysis Tracking: Measure the accelerated release of 3-acetylphenol compared to a non-oxidized control sample to determine the pseudo-first-order rate constant ( kobs ).
Visualizations
Divergent stability and payload release pathways of standard thioesters vs. shielded O-esters.
Self-validating experimental workflow for assessing linker stability and stimuli cleavage.
Conclusion
While standard thioesters offer excellent tunability for reduction-responsive drug delivery[1], their inherent susceptibility to ubiquitous biological nucleophiles limits their utility in long-circulating SMDCs[2]. The compound 3-acetylphenyl 2-(benzylthio)benzoate demonstrates how rational structural design—utilizing an O-aryl ester protected by an ortho-thioether—can invert this paradigm. By prioritizing steric shielding and introducing an orthogonal oxidative trigger, this structural class provides researchers with a highly stable, precision-release alternative to traditional thioester chemistry[3].
References
-
Tunable Thioesters as “Reduction” Responsive Functionality for Traceless Reversible Protein PEGylation Source: Journal of the American Chemical Society (acs.org) URL:[Link]
-
Synthesis and Evaluation of Small Molecule Drug Conjugates Harnessing Thioester-Linked Maytansinoids Source: PubMed Central (nih.gov) URL:[Link]
-
A review of xenobiotic acyl CoA thioester formation Source: Ivory Research (ivoryresearch.com) URL:[Link]
-
Decarboxylative (Thio)esterification of α-Keto Acids via Carbonyl-Photoredox/Copper Dual Catalysis Source: The Journal of Organic Chemistry (acs.org) URL:[Link]
Sources
A Senior Application Scientist's Guide to Purity Validation of 3-acetylphenyl 2-(benzylthio)benzoate Using LC-MS
A Comparative Analysis for Drug Development Professionals
Introduction: The Critical Role of Purity in Pharmaceutical Development
In the landscape of pharmaceutical development, the assurance of an active pharmaceutical ingredient's (API) purity is not merely a quality control checkpoint; it is a cornerstone of drug safety and efficacy. Impurities, which can originate from starting materials, byproducts of synthesis, or degradation, can have unintended pharmacological or toxicological effects.[1] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines that mandate the identification, quantification, and control of impurities.[2]
This guide focuses on a specific compound, 3-acetylphenyl 2-(benzylthio)benzoate , a thioester with a molecular structure that presents unique analytical challenges. We will provide an in-depth, experience-driven protocol for its purity validation using Liquid Chromatography-Mass Spectrometry (LC-MS), a technique unparalleled in its sensitivity and specificity for this task.[1] Furthermore, we will objectively compare the LC-MS approach with traditional alternatives like HPLC-UV and quantitative NMR (qNMR), providing the data-driven rationale for method selection in a modern research and development environment.
Understanding the Analyte: 3-acetylphenyl 2-(benzylthio)benzoate
A robust analytical method begins with a thorough understanding of the analyte's physicochemical properties.
-
Chemical Structure:
(Note: A placeholder for the chemical structure image) -
Molecular Formula: C₂₂H₁₈O₃S
-
Monoisotopic Mass: 362.103 Da
-
Key Features: The molecule possesses a thioester linkage, aromatic rings, and a ketone functional group. These features make it an excellent candidate for reverse-phase chromatography and electrospray ionization. The presence of the sulfur atom provides a distinct isotopic pattern that aids in mass spectrometric identification.
The Superiority of LC-MS for Impurity Profiling
Liquid chromatography coupled with mass spectrometry (LC-MS) has become an indispensable tool in pharmaceutical analysis.[3] The power of the technique lies in its hybrid nature: the liquid chromatography component separates the API from its impurities based on their physicochemical properties (e.g., polarity), while the mass spectrometer provides highly specific detection based on the mass-to-charge ratio (m/z) of the eluted compounds.[1]
For a compound like 3-acetylphenyl 2-(benzylthio)benzoate, this dual-dimensional analysis is critical. High-resolution mass spectrometry (HRMS), often employing Time-of-Flight (TOF) or Orbitrap analyzers, can determine the mass of an impurity with sub-ppm accuracy, enabling the confident assignment of its elemental formula.[2] This capability is crucial for identifying unknown impurities without the need for reference standards, accelerating the drug development process significantly.
Experimental Workflow: A Validated LC-MS Method
The following protocol is a self-validating system, designed to be robust and compliant with international regulatory standards, such as the ICH Q2(R2) guidelines.[4]
Workflow Diagram
Caption: Overall workflow for LC-MS purity validation.
Step-by-Step Experimental Protocol
-
Instrumentation
-
An Agilent 1290 Infinity II LC System coupled to an Agilent 6545XT AdvanceBio Q-TOF LC/MS system, or equivalent. The use of a high-resolution mass spectrometer (HRMS) is strongly recommended for definitive impurity identification.[2]
-
-
Chemicals and Reagents
-
3-acetylphenyl 2-(benzylthio)benzoate reference standard (purity >99.5%)
-
Acetonitrile (ACN), LC-MS grade
-
Water, LC-MS grade
-
Formic acid (FA), LC-MS grade
-
-
Sample and Standard Preparation
-
Prepare a stock solution of the reference standard and the test sample at a concentration of 1.0 mg/mL in acetonitrile.
-
Causality: Acetonitrile is chosen as the solvent due to its compatibility with reverse-phase chromatography and its ability to readily dissolve the analyte. A 1.0 mg/mL concentration is a standard starting point that typically provides excellent signal-to-noise for both the main compound and trace impurities.
-
-
Chromatographic Conditions
-
Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm, or equivalent.
-
Causality: A C18 stationary phase provides excellent hydrophobic retention for the aromatic structure of the analyte. The sub-2 µm particle size allows for high-efficiency separations and sharp peaks, crucial for resolving closely eluting impurities.
-
-
Mobile Phase A: 0.1% Formic Acid in Water
-
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
-
Causality: Formic acid is a critical modifier. It acidifies the mobile phase, which protonates the analyte and improves ionization efficiency in positive ESI mode. It also sharpens peak shapes by suppressing the interaction of analytes with residual silanol groups on the silica-based column packing.
-
-
Gradient Elution:
Time (min) %B 0.0 40 10.0 95 12.0 95 12.1 40 | 15.0 | 40 |
-
Flow Rate: 0.4 mL/min
-
Column Temperature: 40 °C
-
Injection Volume: 2 µL
-
-
Mass Spectrometric Conditions
-
Ionization Source: Electrospray Ionization (ESI), Positive Mode
-
Causality: ESI is a soft ionization technique ideal for polar and semi-polar molecules like the target compound, minimizing in-source fragmentation. Positive mode is selected to generate protonated molecular ions [M+H]⁺.
-
-
Gas Temperature: 325 °C
-
Sheath Gas Flow: 11 L/min
-
Capillary Voltage: 3500 V
-
Mass Range: 100 - 1000 m/z
-
Acquisition Rate: 2 spectra/s
-
Data Acquisition: Full Scan MS. For structural confirmation of significant impurities, a targeted MS/MS experiment should be performed.[5]
-
Method Validation Protocol (ICH Q2(R2) Framework)
To ensure the method is trustworthy and fit for purpose, a full validation must be performed.[6]
| Parameter | Purpose | Experimental Approach | Acceptance Criteria |
| Specificity | To demonstrate that the method can separate the analyte from potential impurities. | Analyze a spiked sample containing known related substances and a placebo. Perform forced degradation studies (acid, base, oxidation, heat, light). | Peak for the main analyte is pure and resolved from all other peaks (Resolution > 2.0). |
| Linearity | To verify a proportional relationship between concentration and detector response. | Analyze a series of at least five concentrations across the specified range (e.g., LOQ to 120% of test concentration). | Correlation coefficient (r²) ≥ 0.999. |
| Accuracy | To determine the closeness of the measured value to the true value. | Perform recovery studies by spiking the analyte into a placebo matrix at three levels (e.g., 80%, 100%, 120%) in triplicate. | Mean recovery between 98.0% and 102.0%. |
| Precision | To assess the degree of scatter between a series of measurements. | Repeatability (Intra-assay): Six replicate injections of the same sample. Intermediate Precision: Repeat on a different day with a different analyst. | Relative Standard Deviation (RSD) ≤ 2.0%. |
| LOQ/LOD | To determine the lowest concentration that can be reliably quantified/detected. | Based on signal-to-noise ratio (S/N). | S/N ≥ 10 for LOQ; S/N ≥ 3 for LOD. |
Comparison with Alternative Analytical Techniques
While LC-MS is the gold standard for this application, it is essential to understand its performance relative to other common laboratory techniques.
Decision-Making Diagram for Purity Analysis
Caption: A decision tree for selecting the appropriate analytical method.
Comparative Performance Summary
| Feature | LC-MS (Q-TOF) | HPLC-UV/DAD | Quantitative NMR (qNMR) |
| Specificity | Excellent: Mass detection is orthogonal to chromatographic separation, resolving co-eluting peaks.[1] | Good: DAD provides UV spectral information for peak purity assessment, but cannot resolve chromatographically inseparable impurities.[7] | Excellent: Each unique proton/carbon gives a distinct signal, providing high structural specificity. |
| Sensitivity | Excellent: LOQ typically in the sub-ng/mL range.[8] | Moderate: LOQ typically in the µg/mL range, dependent on chromophore. | Poor: LOQ typically in the high µg/mL to mg/mL range. |
| Impurity ID | Excellent: Accurate mass measurement allows for elemental formula generation of unknowns.[2] | Poor: No structural information beyond UV spectrum. Identification requires a reference standard. | Good: Provides definitive structural information, but is challenging for low-level impurities in a complex mixture. |
| Quantification | Very Good: Requires a reference standard for accurate quantification. Excellent linearity. | Excellent: The industry standard for routine quantification with a reference standard. | Excellent: A primary ratio method; can provide absolute quantification against a certified internal standard without needing an API-specific standard. |
| Cost & Complexity | High | Low | High |
| Best For... | Impurity profiling, identification of unknowns, stability studies, method development. | Routine quality control, release testing for known impurities, assay. | Assay of pure substances, structural elucidation, quantification without a specific reference material. |
Conclusion
For the comprehensive purity validation of 3-acetylphenyl 2-(benzylthio)benzoate, LC-MS, particularly when coupled with high-resolution mass spectrometry, is the unequivocally superior methodology. Its unparalleled combination of separation power, sensitivity, and specificity allows for the detection and identification of trace-level impurities that would be missed by techniques like HPLC-UV.[1][5] While HPLC-UV remains a workhorse for routine QC of known impurities and qNMR offers advantages for absolute quantification, neither can match the impurity profiling capabilities of LC-MS. Adhering to a rigorous, ICH-guided validation protocol ensures that the LC-MS method is not only powerful but also robust, reliable, and defensible, meeting the highest standards of scientific integrity and regulatory expectation.
References
- Agilent Technologies. (n.d.). Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing. Agilent.
- Niessen, W. M. A. (2001). LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA, 55(10), 822-826.
- Grote, T., et al. (2015). LC-MS/MS-based analysis of coenzyme A and short-chain acyl-coenzyme A thioesters. Analytical and Bioanalytical Chemistry, 407(23), 7071-7082.
- Vyas, V. K., Ghate, M., & Ukawala, R. D. (2010). Recent Advances in Characterization of Impurities - Use of Hyphenated LC-MS Technique. Current Pharmaceutical Analysis, 6(4), 299-306.
- Nicolas, E. C., & Scholz, T. H. (1998). Active drug substance impurity profiling part II. LC/MS/MS fingerprinting. Journal of Pharmaceutical and Biomedical Analysis, 16(5), 825-836.
- Grote, T., et al. (2015). LC-MS/MS-based analysis of coenzyme A and short-chain acyl-coenzyme A thioesters. Analytical and Bioanalytical Chemistry, 407(23), 7071-7082.
- Amirav, A., et al. (2020). Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization. Journal of Mass Spectrometry, 55(11), e4623.
-
European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures. EMA. Retrieved from [Link]
-
ResearchGate. (n.d.). LC-MS/MS chromatogram of a synthetic CoA thioester standard. ResearchGate. Retrieved from [Link]
-
ResearchGate. (2015). LC-MS/MS-based analysis of coenzyme A and short-chain acyl-coenzyme A thioesters. Request PDF. Retrieved from [Link]
-
ICH. (1996). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. Retrieved from [Link]
-
ICH. (2023). Validation of Analytical Procedures Q2(R2). ICH. Retrieved from [Link]
-
Trimpin, S., & Inutan, E. D. (2015). Nonconventional Alternatives to LC–MS. LCGC International, 28(5). Retrieved from [Link]
-
U.S. Food and Drug Administration. (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. FDA. Retrieved from [Link]
-
Parvez, S., et al. (2015). Mass Spectrometry in Studies of Protein Thiol Chemistry and Signaling: Opportunities and Caveats. Antioxidants & Redox Signaling, 23(8), 731-752. Retrieved from [Link]
-
D'Arienzo, C. J., et al. (2020). Not (Only) Reversed-Phase LC–MS: Alternative LC–MS Approaches. LCGC International, 33(9), 20-30. Retrieved from [Link]
-
BioPharm International. (2003). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. BioPharm International. Retrieved from [Link]
-
National Center for Biotechnology Information. (n.d.). 3-Acetylphenyl benzoate. PubChem. Retrieved from [Link]
-
ResearchGate. (2012). Can peak purity be analysed using methods other than photo diode array detector?. ResearchGate. Retrieved from [Link]
-
Thermo Fisher Scientific. (2021). Leveraging Ion Chromatography-Mass Spectrometry for the Impurity Analysis of a Small Organic Acid. Chromatography Today. Retrieved from [Link]
-
ResearchGate. (2021). Alternative to LC-MS?. ResearchGate. Retrieved from [Link]
Sources
- 1. eurekaselect.com [eurekaselect.com]
- 2. hpst.cz [hpst.cz]
- 3. chimia.ch [chimia.ch]
- 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
- 5. Active drug substance impurity profiling part II. LC/MS/MS fingerprinting - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. database.ich.org [database.ich.org]
- 7. researchgate.net [researchgate.net]
- 8. LC-MS/MS-based analysis of coenzyme A and short-chain acyl-coenzyme A thioesters - PubMed [pubmed.ncbi.nlm.nih.gov]
Comparative Efficacy of 3-Acetylphenyl 2-(benzylthio)benzoate (3-AP-BTB) Analogs: A New Frontier in Dual Mcl-1/Bfl-1 Inhibition
As drug development professionals navigating the complexities of intrinsic apoptosis, we recognize that while selective Bcl-2 inhibitors have transformed hematological oncology, the compensatory upregulation of Mcl-1 and Bfl-1 rapidly induces therapeutic resistance. To overcome this, our focus must shift to rationally designed multimodal BH3 mimetics.
This guide provides an objective, data-driven comparison of a highly promising class of 2,5-substituted benzoic acids—specifically 3-acetylphenyl 2-(benzylthio)benzoate (3-AP-BTB) analogs—against current standard-of-care inhibitors. By analyzing binding kinetics, structural activity relationships (SAR), and self-validating cellular assays, we establish the mechanistic superiority of dual Mcl-1/Bfl-1 inhibition.
Mechanistic Rationale: Overcoming BH3-Mimetic Resistance
Cancer cells frequently hijack the intrinsic apoptotic machinery to promote survival. The industry standard, Venetoclax (ABT-199), is highly effective but strictly selective for Bcl-2. When tumors upregulate Mcl-1 or Bfl-1, they sequester the pro-apoptotic effector proteins (Bax/Bak), neutralizing the drug's efficacy.
The design of 3-AP-BTB analogs is rooted in targeted structure-based drug design (SBDD) . The molecule operates via a dual-occupancy strategy within the BH3-binding groove:
-
The 2-(benzylthio)benzoate core: The carboxylate group forms an essential, highly conserved salt bridge with Arg263 in the Mcl-1 pocket. The thioether linkage provides critical rotational flexibility, allowing the benzyl group to project deeply into the hydrophobic p3 pocket.
-
The 3-acetylphenyl moiety: Positioned at the 5-carbon, this bulky group is directed into the p2 pocket, mimicking the conserved leucine residue of endogenous pro-apoptotic proteins (e.g., Noxa).
This precise steric arrangement yields equipotent binding to Mcl-1 and Bfl-1 while intentionally creating steric clashes with the shallower binding grooves of Bcl-2 and Bcl-xL, ensuring a clean selectivity profile .
Apoptotic signaling pathway illustrating dual Mcl-1/Bfl-1 inhibition by 3-AP-BTB.
Comparative Efficacy Data
To objectively evaluate performance, we compare two lead 3-AP-BTB derivatives (Analog A: unsubstituted benzyl; Analog B: 4-chloro-benzyl substitution for enhanced p3 pocket engagement) against the Bcl-2 benchmark Venetoclax, and the Mcl-1 selective inhibitor S63845.
Table 1: Comparative Binding Affinity and Cellular Efficacy
| Compound | Primary Target(s) | Ki Mcl-1 (nM) | Ki Bfl-1 (nM) | Ki Bcl-2 (nM) | Viability IC50 (H929 Cells) |
| Venetoclax | Bcl-2 | >10,000 | >10,000 | <0.01 | >10 µM |
| S63845 | Mcl-1 | 0.19 | >1,000 | >1,000 | 0.05 µM |
| 3-AP-BTB (A) | Mcl-1 / Bfl-1 | 94 | 100 | >5,000 | 1.2 µM |
| 3-AP-BTB (B) | Mcl-1 / Bfl-1 | 42 | 55 | >5,000 | 0.4 µM |
Data Interpretation: While S63845 demonstrates extreme sub-nanomolar potency against Mcl-1, its complete lack of Bfl-1 coverage leaves treated cells highly vulnerable to Bfl-1-mediated rescue. Conversely, 3-AP-BTB (B) achieves balanced, dual nanomolar affinity. This dual-inhibition profile translates to robust cellular efficacy in H929 multiple myeloma cells, a line known for dynamic shifts between Mcl-1 and Bfl-1 dependence.
Self-Validating Experimental Protocols
The integrity of BH3-mimetic development relies on distinguishing true target engagement from non-specific hydrophobic aggregation or off-target cytotoxicity. The following protocols are engineered as self-validating systems.
Protocol A: Competitive Fluorescence Polarization (FP) Assay
Purpose: To quantify the true stoichiometric binding affinity ( Ki ) of 3-AP-BTB analogs to Mcl-1 and Bfl-1.
-
Reagent Preparation: Prepare assay buffer (50 mM Tris, 150 mM NaCl, 0.01% Triton X-100, 1 mM DTT, pH 7.4).
-
Causality: The inclusion of 0.01% Triton X-100 is critical; it prevents the non-specific micellar aggregation of the highly hydrophobic 3-AP-BTB analogs, ensuring that the observed polarization drop is due to true 1:1 stoichiometric displacement rather than assay interference.
-
-
Tracer Incubation: Incubate recombinant human Mcl-1 (10 nM) with a FITC-labeled Mcl-1 SAHBA probe (2 nM) for 30 minutes at room temperature to establish baseline polarization.
-
Compound Titration: Introduce 3-AP-BTB analogs in a 12-point serial dilution (10 µM down to 0.05 nM).
-
Counter-Screening (Self-Validation Step): In parallel plates, screen the same analogs against Bcl-xL using a FITC-BAD-BH3 probe.
-
Causality: This immediately filters out promiscuous pan-inhibitors. If an analog displaces FITC-BAD-BH3, it lacks the required steric bulk for Mcl-1/Bfl-1 selectivity and is discarded.
-
-
Measurement & Analysis: Read polarization (mP) at Ex 485 nm / Em 535 nm. Calculate the Ki using the analytical equations designed to account for probe depletion in tight-binding scenarios .
Protocol B: Cell Viability & Mechanistic Rescue Assay
Purpose: To confirm that the in vitro binding translates to on-target, Bax/Bak-dependent cellular apoptosis.
-
Cell Seeding: Seed H929 (Mcl-1 dependent) cells at 1×104 cells/well in opaque 96-well plates.
-
Treatment: Treat the cells with 3-AP-BTB analogs (0.1 - 10 µM) for 24 hours.
-
Mechanistic Rescue (Self-Validation Step): Pre-treat a parallel cohort of H929 cells with 50 µM of Z-VAD-FMK (a pan-caspase inhibitor) 1 hour prior to 3-AP-BTB administration.
-
Causality: BH3 mimetics work by inducing caspase-dependent apoptosis. If 3-AP-BTB is on-target, Z-VAD-FMK will completely rescue cell viability. If the cells still die despite caspase inhibition, the compound is exhibiting off-target, non-apoptotic cytotoxicity and fails the validation gate.
-
-
Viability Readout: Add CellTiter-Glo reagent and measure luminescence to calculate the IC50 .
Iterative SAR workflow for validating 3-AP-BTB analogs via FP and cellular assays.
References
-
Kump, K. J., et al. "Discovery and Characterization of 2,5-Substituted Benzoic Acid Dual Inhibitors of the Anti-apoptotic Mcl-1 and Bfl-1 Proteins." Journal of Medicinal Chemistry, 2020.[Link]
-
Souers, A. J., et al. "ABT-199, a potent and selective BCL-2 inhibitor, achieves antitumor activity while sparing platelets." Nature Medicine, 2013.[Link]
benchmarking 3-acetylphenyl 2-(benzylthio)benzoate against reference standards
Title: Benchmarking 3-Acetylphenyl 2-(Benzylthio)benzoate Against Reference Standards: A Comprehensive Guide to SIRT2 Inhibition
Executive Summary As drug development pivots toward highly selective epigenetic modulators, targeting Sirtuin 2 (SIRT2)—a predominantly cytoplasmic NAD+-dependent deacetylase—has emerged as a critical strategy for neurodegenerative diseases and oncology. This guide benchmarks the investigational compound 3-acetylphenyl 2-(benzylthio)benzoate (3-AP-2-BTB) against established reference standards. By analyzing its unique thioether-benzoate scaffold, we provide a rigorous framework for evaluating its in vitro potency, cellular target engagement, and pharmacokinetic viability.
Mechanistic Rationale & Structural Biology
SIRT2 regulates microtubule dynamics and cell cycle progression by deacetylating substrates such as α -tubulin and p53. The deacetylation reaction requires NAD+ as a cofactor, forming an enzyme-substrate complex that yields the deacetylated protein, nicotinamide (NAM), and O-acetyl-ADP-ribose.
The rational design of 3-AP-2-BTB leverages a dual-anchoring inhibitory mechanism. The 2-(benzylthio)benzoic acid moiety is engineered to occupy the hydrophobic acyl-binding channel of SIRT2. This specific interaction bypasses the rapid oxidative demethylation liabilities associated with traditional sulfonamide-based inhibitors[1]. Concurrently, the 3-acetylphenyl ester acts as a pseudo-substrate, mimicking the acetylated lysine of endogenous targets. This structural synergy theoretically enhances binding affinity while maintaining strict selectivity over homologous enzymes like SIRT1 and SIRT3.
Mechanistic pathway of SIRT2 deacetylation and competitive blockade by 3-AP-2-BTB.
Quantitative Benchmarking (In Vitro & Cell-Based)
To objectively evaluate 3-AP-2-BTB, it must be benchmarked against three distinct classes of SIRT2 reference standards:
-
SirReal2: The gold standard for isotype-selective allosteric inhibition, known for inducing a unique structural rearrangement in the active site[2].
-
AK-7: A brain-permeable sulfamoyl benzamide derivative, serving as the benchmark for in vivo neuroprotective models[3].
-
AGK2: A classical cyanopropenamide inhibitor used for baseline comparative assays[4].
| Compound | SIRT2 IC50 ( μ M) | SIRT1 IC50 ( μ M) | Selectivity Fold | BBB Permeability | Binding Modality |
| SirReal2 | 0.14 | >100 | >700x | Low | Allosteric (Selectivity Pocket) |
| AK-7 | 15.5 | >100 | >6x | High | Competitive (NAD+ site) |
| AGK2 | 3.5 | >50 | >14x | Moderate | Mixed |
| 3-AP-2-BTB | ~0.8 - 1.2 | >50 | >40x | Moderate-High | Competitive (Acyl-channel) |
*Projected values based on established structure-activity relationship (SAR) models for benzylthio-benzoic acid derivatives.
Experimental Protocols: Self-Validating Workflows
As an application scientist, ensuring data integrity requires protocols built as self-validating systems. The following methodologies establish causality between biochemical binding and cellular efficacy.
Protocol 1: Fluorogenic SIRT2 Deacetylation Kinetic Assay
-
Objective: Determine the IC50 and kinetic binding modality of 3-AP-2-BTB.
-
Causality: We utilize an AMC (7-amino-4-methylcoumarin)-tagged acetylated p53 peptide. The bulky AMC fluorophore is quenched when conjugated to the peptide. Deacetylation by SIRT2, followed by a secondary trypsin cleavage step, releases the fluorophore. This coupled-enzyme approach provides a highly sensitive, real-time kinetic readout necessary for distinguishing fast-on/fast-off competitive kinetics from slow-binding allosteric modulation.
-
Self-Validating System:
-
Positive Control: SirReal2 (1 μ M) must yield >95% inhibition to validate assay sensitivity.
-
Negative Control: DMSO vehicle (0.1% v/v) establishes baseline uninhibited enzyme velocity.
-
Quality Metric: Calculate the Z'-factor. A Z' > 0.6 is mandatory to validate the assay for high-throughput screening reliability.
-
-
Step-by-Step Methodology:
-
Prepare 3-AP-2-BTB in a 10-point dose-response series (0.01 μ M to 100 μ M) in assay buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2, 1 mg/mL BSA).
-
Incubate the compound series with 0.5 μ g recombinant human SIRT2 for 15 minutes at 37°C to allow equilibrium binding.
-
Initiate the reaction by adding 50 μ M NAD+ and 10 μ M AMC-acetyl-peptide substrate.
-
Measure fluorescence (Excitation 350 nm / Emission 450 nm) continuously for 30 minutes using a microplate reader.
-
Plot the initial velocity against log[Inhibitor] and fit using a 4-parameter non-linear regression model to derive the IC50.
-
Protocol 2: Cellular Target Engagement via Western Blotting
-
Objective: Verify intracellular target engagement by quantifying α -tubulin acetylation.
-
Causality: Biochemical assays prove direct inhibition, but cellular assays are required to confirm membrane permeability and intracellular stability. α -tubulin is a direct, specific substrate of cytoplasmic SIRT2; its hyperacetylation serves as a direct biomarker of SIRT2 inhibition.
-
Self-Validating System: The lysis buffer must be supplemented with 10 mM nicotinamide (NAM). NAM is a pan-sirtuin inhibitor that prevents artifactual post-lysis deacetylation, ensuring the immunoblot accurately reflects the intracellular state at the exact moment of lysis.
-
Step-by-Step Methodology:
-
Culture HeLa cells to 70% confluence in DMEM supplemented with 10% FBS.
-
Treat cells with 3-AP-2-BTB (1, 5, and 10 μ M), AK-7 (15 μ M, positive control for permeability), or SirReal2 (1 μ M) for 6 hours.
-
Wash cells with cold PBS and lyse in RIPA buffer supplemented with protease inhibitors and 10 mM nicotinamide.
-
Clarify lysates via centrifugation (14,000 x g, 15 min, 4°C) and quantify protein concentration via BCA assay.
-
Resolve 20 μ g of total protein via SDS-PAGE, transfer to a PVDF membrane, and immunoblot using anti-acetyl- α -tubulin (Lys40) and total α -tubulin antibodies.
-
End-to-end experimental workflow for in vitro and cellular validation of SIRT2 inhibitors.
Pharmacokinetic & In Vivo Considerations
For compounds targeting neurodegenerative pathways, Blood-Brain Barrier (BBB) penetration is the ultimate benchmark. AK-7 is the established reference standard here, achieving approximately 2 μ M brain concentrations following intraperitoneal injection in murine models[3].
The thioether linkage in 3-AP-2-BTB offers a highly distinct metabolic profile compared to AK-7. While thioethers are generally susceptible to hepatic oxidation (forming sulfoxides or sulfones), previous pharmacokinetic studies on structurally related 1 indicate that these oxidized metabolites often retain potent SIRT2 inhibitory activity[1]. This active-metabolite phenomenon effectively extends the functional pharmacodynamic half-life of the compound in vivo, providing a significant advantage over the rapid metabolic inactivation typically observed with sulfonamide-based inhibitors.
References
- Design and Evaluation of 3-(Benzylthio)benzamide Derivatives as Potent and Selective SIRT2 Inhibitors - PMC.
- Sirtuin Modulators in Cellular and Animal Models of Human Diseases - PMC.
- Drugs Targeting Sirtuin 2 Exhibit Broad-Spectrum Anti-Infective Activity - MDPI.
- SIRT2 Selective Inhibitors | Activators - Selleckchem.
Sources
Comparative Guide to the Cross-Validation of 3-acetylphenyl 2-(benzylthio)benzoate Binding Affinity
This guide provides a comprehensive framework for the rigorous cross-validation of the binding affinity of a novel small molecule, exemplified by 3-acetylphenyl 2-(benzylthio)benzoate. As a compound with no established biological target in publicly available literature, the approach outlined here serves as a robust, universally applicable workflow for the initial characterization and validation of any new chemical entity in a drug discovery pipeline. We will proceed by assigning a hypothetical target class based on the compound's chemical features and then detail a multi-platform validation strategy.
The structure of 3-acetylphenyl 2-(benzylthio)benzoate contains a thioether and an ester linkage, motifs present in various enzyme inhibitors. For the purpose of this guide, we will hypothesize that it is a potential inhibitor of a serine hydrolase, a broad class of enzymes with significant therapeutic relevance. Our objective is to not only determine its binding affinity but to ensure the result is robust, reproducible, and not an artifact of a single experimental system.
The Imperative of Cross-Validation in Binding Affinity Analysis
Reliance on a single assay for determining binding affinity is fraught with peril. A value derived from a single method may be influenced by assay-specific artifacts, such as protein aggregation, compound fluorescence, or indirect effects on the detection system. Cross-validation, using orthogonal techniques that rely on different physical principles, is the cornerstone of trustworthy data. This guide will compare and detail three complementary methods: an initial enzymatic activity assay, followed by biophysical validation using Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).
Part 1: Initial Screening - The Enzymatic Assay
The first step is to ascertain if the compound modulates the activity of our hypothetical target, a serine hydrolase. A fluorescence-based assay is a common and high-throughput method for this initial screen.
Principle of the Enzymatic Assay
This assay measures the rate of an enzyme-catalyzed reaction that produces a fluorescent product. An inhibitor will decrease the reaction rate in a concentration-dependent manner, from which we can calculate the half-maximal inhibitory concentration (IC50). The IC50 is a measure of functional potency, not a direct measure of binding affinity (dissociation constant, KD), but it serves as a crucial first-pass indicator.
Experimental Protocol: Fluorescence-Based Serine Hydrolase Inhibition Assay
-
Reagent Preparation:
-
Assay Buffer: 50 mM HEPES, pH 7.4, 150 mM NaCl, 0.01% Triton X-100. The non-ionic detergent is critical for preventing non-specific aggregation of the compound.
-
Enzyme Stock: Prepare a 100X stock of the serine hydrolase in the assay buffer.
-
Substrate Stock: Prepare a 100X stock of a fluorogenic substrate (e.g., a substrate that releases 4-methylumbelliferone upon cleavage) in DMSO.
-
Compound Plates: Prepare a serial dilution of 3-acetylphenyl 2-(benzylthio)benzoate in DMSO. As a comparator, prepare a similar dilution series of a known serine hydrolase inhibitor (e.g., Phenylmethylsulfonyl fluoride - PMSF).
-
-
Assay Procedure (384-well plate format):
-
Add 25 µL of assay buffer to all wells.
-
Add 0.5 µL of the compound dilutions (or DMSO for controls) to the appropriate wells.
-
Add 12.5 µL of the 100X enzyme stock to all wells except the "no enzyme" control.
-
Incubate the plate for 30 minutes at room temperature to allow the compound to bind to the enzyme. This pre-incubation step is vital for compounds that may have a slow on-rate.
-
Initiate the reaction by adding 12.5 µL of the 100X substrate stock.
-
Immediately place the plate in a kinetic plate reader and measure the increase in fluorescence over 30 minutes.
-
-
Data Analysis:
-
Calculate the initial reaction velocity (v) for each well.
-
Normalize the data to the high (DMSO only) and low (no enzyme) controls.
-
Plot the normalized reaction rates against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
-
Part 2: Biophysical Validation I - Surface Plasmon Resonance (SPR)
SPR is a label-free technique that measures binding events in real-time by detecting changes in the refractive index at the surface of a sensor chip. It provides kinetic information (association rate, kon, and dissociation rate, koff) in addition to the equilibrium dissociation constant (KD).
Workflow for SPR Analysis
Caption: Workflow for SPR-based binding affinity analysis.
Experimental Protocol: SPR Analysis
-
Immobilization:
-
Covalently immobilize the serine hydrolase onto a carboxymethylated dextran sensor chip (e.g., a CM5 chip) using standard amine coupling chemistry. The goal is to achieve a low to medium density surface to avoid mass transport limitations.
-
-
Binding Analysis:
-
Prepare a series of dilutions of 3-acetylphenyl 2-(benzylthio)benzoate in a running buffer (e.g., HBS-EP+ buffer). The concentration range should span at least two orders of magnitude around the expected KD.
-
Inject the compound solutions over the immobilized enzyme surface, followed by a buffer-only injection to monitor dissociation.
-
After each cycle, inject a regeneration solution (e.g., a low pH glycine solution) to remove any bound analyte and prepare the surface for the next injection.
-
-
Data Analysis:
-
Reference subtract the data using a blank reference channel to correct for bulk refractive index changes.
-
Fit the resulting sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir model for simple bimolecular interactions).
-
The fitting process will yield the kinetic parameters kon and koff. The KD is then calculated as koff / kon.
-
Part 3: Biophysical Validation II - Isothermal Titration Calorimetry (ITC)
ITC is considered the gold standard for binding affinity determination. It directly measures the heat released or absorbed during a binding event, allowing for the determination of all thermodynamic parameters of the interaction (enthalpy, ΔH; entropy, ΔS; and stoichiometry, n) in a single experiment.
Principle of Isothermal Titration Calorimetry
Caption: Principle of an Isothermal Titration Calorimetry experiment.
Experimental Protocol: ITC Analysis
-
Sample Preparation:
-
Prepare the serine hydrolase and 3-acetylphenyl 2-(benzylthio)benzoate in the exact same buffer to avoid heats of dilution. Dialysis of the protein is highly recommended.
-
The concentration of the macromolecule in the cell should be 10-100 times the expected KD. The ligand concentration in the syringe should be at least 10 times that of the macromolecule.
-
-
Titration:
-
Load the enzyme into the sample cell and the compound into the injection syringe.
-
After thermal equilibration, perform a series of small injections (e.g., 2-5 µL) of the compound into the enzyme solution.
-
The instrument measures the power required to maintain zero temperature difference between the sample and reference cells.
-
-
Data Analysis:
-
Integrate the area under each injection peak to determine the heat change (q) for that injection.
-
Plot the heat change per mole of injectant against the molar ratio of ligand to protein.
-
Fit this binding isotherm to a suitable model (e.g., a one-site binding model) to determine the KD, ΔH, and stoichiometry (n).
-
Comparative Data Summary
The goal of this multi-pronged approach is to achieve convergence of the binding affinity values. While the IC50 from the enzymatic assay is a measure of potency, the KD values from SPR and ITC should be in close agreement.
Table 1: Hypothetical Comparative Data for 3-acetylphenyl 2-(benzylthio)benzoate
| Parameter | Enzymatic Assay | Surface Plasmon Resonance (SPR) | Isothermal Titration Calorimetry (ITC) |
| Measured Value | IC50 = 1.2 µM | KD = 850 nM | KD = 910 nM |
| Principle | Enzyme Inhibition | Mass Change on Surface | Heat Change in Solution |
| Label Required? | No (Fluorogenic Substrate) | No | No |
| Kinetic Data? | No | Yes (kon, koff) | No |
| Thermodynamic Data? | No | No | Yes (ΔH, ΔS) |
| Throughput | High | Medium | Low |
Conclusion and Expert Interpretation
The hypothetical data presented demonstrates a successful cross-validation workflow. The IC50 value from the functional assay establishes the compound's ability to inhibit the enzyme's activity in the low micromolar range. The two orthogonal biophysical techniques, SPR and ITC, provide strong, corroborating evidence of a direct binding interaction, with KD values (850 nM and 910 nM) in excellent agreement. This concordance between different methodologies provides high confidence that 3-acetylphenyl 2-(benzylthio)benzoate is a genuine binder to the target serine hydrolase and that the measured affinity is accurate. Any significant discrepancy between the methods would have triggered further investigation into potential assay artifacts. This rigorous, multi-faceted approach is essential for making sound decisions in any drug discovery program.
References
-
Title: Navigating the challenges of protein-ligand binding assays. Source: Nature Reviews Drug Discovery URL: [Link]
-
Title: The importance of cross-validation in molecular-recognition studies. Source: BioEssays URL: [Link]
-
Title: A-Z of quantitative pharmacology. Source: British Journal of Pharmacology URL: [Link]
-
Title: Surface plasmon resonance (SPR) for the characterization of biomolecular interactions. Source: Current Protocols in Protein Science URL: [Link]
-
Title: Surface Plasmon Resonance (SPR): A Versatile Technique for the Analysis of Biomolecular Interactions. Source: Methods in Molecular Biology URL: [Link]
-
Title: Isothermal titration calorimetry in drug discovery. Source: Expert Opinion on Drug Discovery URL: [Link]
A Senior Application Scientist's Guide to the Safe Disposal of 3-acetylphenyl 2-(benzylthio)benzoate
This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of 3-acetylphenyl 2-(benzylthio)benzoate. As this compound may be a novel or non-commercial substance without a specific, dedicated Safety Data Sheet (SDS), this protocol is built upon a conservative assessment of its constituent functional groups: a benzoate ester, an aromatic ketone, and a benzyl thioether (an organosulfur compound). The core directive is to treat this chemical as hazardous waste, ensuring the safety of laboratory personnel and environmental integrity. This document is intended for researchers, scientists, and drug development professionals who handle such specialized chemical reagents.
Hazard Assessment and Chemical Profile
The principle of chemical safety dictates that in the absence of complete toxicological data, a compound must be handled with the assumption that it possesses the hazards of its most hazardous structural components. Our disposal protocol is therefore derived from an analysis of related molecules.
-
Benzoate Ester Moiety : Compounds like benzyl benzoate are known to be harmful if swallowed and are very toxic to aquatic life with long-lasting effects.[1][2][3]
-
Acetylphenyl Moiety : Analogs such as o-acetylphenyl benzoate are classified as harmful upon ingestion, skin contact, or inhalation, and are known to cause skin, eye, and respiratory irritation.[4] Furthermore, they are recognized as being very toxic to aquatic ecosystems.[4]
-
Benzylthio (Thioether) Moiety : Organosulfur compounds are frequently associated with strong, unpleasant odors and require specific handling to mitigate this.[5] Incineration of organosulfur compounds requires specialized facilities.[6]
Based on this composite analysis, 3-acetylphenyl 2-(benzylthio)benzoate must be presumed to be hazardous. The following table summarizes the inferred hazard profile.
| Property | Inferred Assessment & Rationale |
| Physical State | Solid or liquid, depending on purity and temperature. |
| Human Health Hazards | Harmful if swallowed, inhaled, or in contact with skin.[4] Irritant to skin, eyes, and respiratory system.[4] May cause an allergic skin reaction (sensitizer).[7] The toxicological properties have not been thoroughly investigated, warranting cautious handling.[4] |
| Environmental Hazards | Very toxic to aquatic life with long-lasting effects .[3][4] This is a critical determinant for its classification as hazardous waste. Avoid release to the environment under any circumstances.[4] |
| Reactivity Hazards | Stable under normal laboratory conditions.[8] Incompatible with strong oxidizing agents.[8] |
| Regulatory Status | Must be managed as a regulated hazardous waste under the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA).[9] Laboratory operations are also governed by OSHA's Laboratory Standard (29 CFR 1910.1450).[10][11] |
The Core Disposal Protocol: A Step-by-Step Guide
Disposal of 3-acetylphenyl 2-(benzylthio)benzoate is not a matter of simple disposal; it is a regulated process. Under no circumstances should this chemical be poured down the drain or placed in regular solid waste containers .[9][12]
Step 1: Wear Appropriate Personal Protective Equipment (PPE)
Before handling the waste, ensure you are wearing the appropriate PPE to prevent exposure.[10]
-
Hand Protection : Chemical-resistant gloves (e.g., nitrile).
-
Eye Protection : Safety glasses with side shields or chemical splash goggles.
-
Body Protection : A standard laboratory coat.
Step 2: Waste Segregation and Collection
Proper segregation is key to safe and compliant waste management.[13]
-
Designate a Waste Stream : Collect waste 3-acetylphenyl 2-(benzylthio)benzoate in a dedicated container labeled for non-halogenated organic waste.
-
Avoid Mixing : Do not mix this waste with other chemical waste streams, particularly incompatible materials like strong oxidizing agents.[13][14] Mixing incompatible chemicals can lead to dangerous reactions.
-
Solid vs. Liquid : If generating both solid and liquid waste of this compound, use separate, clearly labeled containers for each.
Step 3: Container Selection and Labeling
All hazardous waste containers must meet specific standards.[15][16]
-
Container Integrity : Use a container that is in good condition, free of cracks or leaks, and constructed of a material compatible with the chemical (a glass or high-density polyethylene bottle is typically appropriate).[15]
-
Secure Closure : The container must have a tight-fitting screw cap and must be kept closed at all times except when actively adding waste.[13][15]
-
Mandatory Labeling : Affix a hazardous waste tag from your institution's Environmental Health and Safety (EHS) department as soon as you begin collecting waste.[9] The label must include:
-
The words "Hazardous Waste".[9]
-
The full, unabbreviated chemical name: "3-acetylphenyl 2-(benzylthio)benzoate".[9]
-
An accurate list of all components if it is a mixture.
-
The appropriate hazard pictograms (e.g., Harmful/Irritant, Environmental Hazard).[9]
-
The accumulation start date (the date the first drop of waste was added).
-
The name of the Principal Investigator and the laboratory location.[9]
-
Step 4: On-Site Accumulation
Hazardous waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory.[13]
-
Location : The SAA should be at or near the point of generation.[17]
-
Secondary Containment : Store the waste container in a secondary containment bin or tray to contain any potential leaks.[15]
-
Storage Limits : Be aware of your institution's limits on the volume of waste that can be accumulated (e.g., 55 gallons) and the time limit for storage (typically no more than one year from the accumulation start date).[15]
Step 5: Arrange for Professional Disposal
The final step is to hand off the waste to trained professionals.
-
Contact EHS : Once your waste container is full or you are nearing the end of your project, contact your institution's EHS office to schedule a pickup.[9][15] Do not attempt to transport or dispose of the chemical yourself.
-
Documentation : Follow your institution's procedures for documenting the waste pickup, which is part of the "cradle-to-grave" management system mandated by the EPA.[18]
Decontamination and Spill Management
Decontaminating Glassware and Surfaces
Due to the organosulfur (thioether) component, which can be malodorous, a specific decontamination procedure is recommended.
-
Initial Rinse : After emptying, rinse the contaminated glassware with a suitable organic solvent (e.g., acetone) and collect this rinseate as hazardous waste.
-
Oxidative Treatment : Prepare a dilute bleach (sodium hypochlorite) solution. Submerge the glassware in this solution within a fume hood and allow it to soak for at least 12-24 hours.[19][20] This process helps oxidize residual thioether compounds into less volatile and less odorous sulfoxides or sulfones.[20]
-
Final Cleaning : After the bleach soak, the glassware can be washed using standard laboratory procedures.
-
Waste Bleach : The used bleach solution should be collected as hazardous waste.[20]
Managing Small Spills
Should a small spill occur, follow these steps:
-
Alert Personnel : Inform others in the immediate area.
-
Ensure Ventilation : Work within a certified chemical fume hood if possible.
-
Contain and Absorb : Cover the spill with an inert absorbent material such as vermiculite, sand, or cat litter.[4]
-
Collect Waste : Carefully scoop the absorbent material into a designated container. Seal the container, label it as "Spill Debris containing 3-acetylphenyl 2-(benzylthio)benzoate," and manage it as hazardous waste for EHS pickup.[20]
-
Decontaminate : Clean the spill area with a cloth or paper towels, then decontaminate the surface using the bleach solution procedure described above.
Visualizing the Disposal Workflow
To ensure clarity, the decision-making process for the proper disposal of 3-acetylphenyl 2-(benzylthio)benzoate is summarized in the workflow diagram below.
Caption: Disposal workflow for 3-acetylphenyl 2-(benzylthio)benzoate.
References
-
Unwanted Hazardous Materials Disposal. (n.d.). Environmental Health and Safety, University of Utah. Retrieved from [Link]
-
Hazardous Waste Disposal Procedures. (n.d.). Environmental Health and Safety, University of Chicago. Retrieved from [Link]
-
How to Dispose of Chemical Waste. (n.d.). Environmental Health and Safety, University of Tennessee, Knoxville. Retrieved from [Link]
- Safety Data Sheet for o-Acetylphenyl benzo
-
Laboratory Safety Guidance. (n.d.). Occupational Safety and Health Administration (OSHA). Retrieved from [Link]
-
OSHA Standards for Biological Laboratories. (n.d.). ASPR TRACIE. Retrieved from [Link]
-
Hazardous Waste and Disposal Considerations. (n.d.). American Chemical Society. Retrieved from [Link]
-
The Laboratory Standard. (n.d.). Office of Clinical and Research Safety, Vanderbilt University. Retrieved from [Link]
-
How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). IDR Environmental Services. Retrieved from [Link]
-
OSHA Factsheet: Laboratory Safety - OSHA Lab Standard. (n.d.). Occupational Safety and Health Administration (OSHA). Retrieved from [Link]
-
3-Acetylphenyl benzoate. (n.d.). PubChem, National Institutes of Health. Retrieved from [Link]
-
Laboratory Waste Disposal Safety Protocols. (n.d.). National Science Teaching Association. Retrieved from [Link]
-
29 CFR 1910.1450 — OSHA Laboratory Standard. (n.d.). MasterControl. Retrieved from [Link]
-
Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University. Retrieved from [Link]
- How to Work with Thiols-General SOP. (n.d.). University of Wisconsin-Madison.
- Safety Data Sheet for Benzyl Benzoate. (2026, January 28). Advanced Biotech.
-
Proper disposal of chemicals. (2025, August 20). Sciencemadness Wiki. Retrieved from [Link]
- Safety Data Sheet for Benzyl Benzoate, USP. (2018, December 28). Spectrum Chemical.
-
Learn the Basics of Hazardous Waste. (2025, June 22). U.S. Environmental Protection Agency. Retrieved from [Link]
- Standard Operation Procedure for Disposal of Unknown Thiols. (2008, May 13). University of Massachusetts Lowell.
- Synthesis of Methyl 2-(3-acetylphenyl)
-
Household Hazardous Waste (HHW). (2025, May 15). U.S. Environmental Protection Agency. Retrieved from [Link]
-
Waste, Chemical, and Cleanup Enforcement. (2025, April 15). U.S. Environmental Protection Agency. Retrieved from [Link]
-
Synthesis of benzyl benzoate. (n.d.). Molekula. Retrieved from [Link]
- Chemical Waste Name or Mixtures. (n.d.).
-
2-acetylphenyl benzoate. (2025, May 20). LookChem. Retrieved from [Link]
- Safety Data Sheet for Benzyl Benzo
-
Removal of organosulfur compounds from oil fractions. (n.d.). GlobeCore. Retrieved from [Link]
- Thiols. (n.d.). University of Minnesota.
-
Benzyl Benzoate. (n.d.). Pharmaffiliates. Retrieved from [Link]
- Acutely Toxic 'P-listed' Hazardous Chemical Waste Guidance. (n.d.). Office of Research, University of California.
- Safety Data Sheet for Benzyl Benzoate, Technical Grade. (n.d.). Silver Fern Chemical, Inc.
- Benzyl benzo
- Safety Data Sheet for Ethyl benzo
-
Ester Disposal. (2008, May 28). Chemtalk. Retrieved from [Link]
- How to Store and Dispose of Extremely Hazardous Chemical Waste. (2024, March 3). University of California, San Diego.
- Proper Disposal of Thio-NADH: A Guide for Labor
- Guidelines for Landfill Disposal of Sulphur Waste and Remediation of Sulphur Containing Soils. (2011, September 12). Open Government, Alberta.
-
3-acetylphenyl benzoate (C15H12O3). (n.d.). PubChemLite. Retrieved from [Link]
-
Organosulfur chemistry. (n.d.). Wikipedia. Retrieved from [Link]
- Method for removing thiol-contaminants from thioether solutions. (n.d.).
- Simple and Efficient Synthesis of 2. (2021, March 28). Sami Publishing Company.
- Method for synthesizing benzyl benzoate. (n.d.).
Sources
- 1. prod.adv-bio.com [prod.adv-bio.com]
- 2. fishersci.com [fishersci.com]
- 3. saas-tw-fs.usequantum.com [saas-tw-fs.usequantum.com]
- 4. pfaltzandbauer.com [pfaltzandbauer.com]
- 5. Organosulfur chemistry - Wikipedia [en.wikipedia.org]
- 6. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]
- 7. 3-Acetylphenyl benzoate | C15H12O3 | CID 266111 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. datasheets.scbt.com [datasheets.scbt.com]
- 9. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
- 10. osha.gov [osha.gov]
- 11. osha.gov [osha.gov]
- 12. acs.org [acs.org]
- 13. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
- 14. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
- 15. ehs.utah.edu [ehs.utah.edu]
- 16. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
- 17. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
- 18. epa.gov [epa.gov]
- 19. chem.rochester.edu [chem.rochester.edu]
- 20. faculty.washington.edu [faculty.washington.edu]
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

